(1R,3R)-1-Amino-1-phenyl-3-pentanol

• CAS: 1263078-11-0

Core Science & Biosynthesis

Technical Guide: Stereochemical Architecture and Synthetic Utility of (1R,3R)-1-Amino-1-phenyl-3-pentanol

This guide outlines the structural characteristics, stereochemical analysis, and synthetic methodologies for (1R,3R)-1-Amino-1-phenyl-3-pentanol , a privileged

-amino alcohol scaffold. This structural motif serves as a critical chiral building block in the synthesis of norepinephrine reuptake inhibitors, asymmetric catalysts, and peptidomimetic drugs.

Executive Summary

(1R,3R)-1-Amino-1-phenyl-3-pentanol represents a class of 1,3-amino alcohols (

-amino alcohols) characterized by two non-adjacent stereocenters. Unlike their 1,2-counterparts, these molecules possess a flexible methylene bridge that allows for unique intramolecular hydrogen bonding networks, influencing both their biological binding affinity and utility as chiral ligands. This guide details the absolute configuration, diastereoselective synthesis via Mannich condensation/reduction, and analytical protocols for verifying enantiopurity.

Structural & Stereochemical Analysis

Chemical Identity[1]

• IUPAC Name: (1R,3R)-1-Amino-1-phenylpentan-3-ol

• Molecular Formula: C

  H NO

• Core Scaffold:

  -Amino Alcohol (1,3-relationship)[1]

• Key Features:

  • C1 Stereocenter: Benzylic amine (High steric bulk,

    -stacking potential).

  • C3 Stereocenter: Secondary alcohol (Hydrogen bond donor/acceptor).

  • Linker: Methylene (C2) spacer allowing 6-membered ring chelation.

Stereochemical Assignment (Cahn-Ingold-Prelog)

The (1R,3R) designation is assigned based on substituent priorities:

• C1 Configuration (R):

  • (Highest Atomic Number: N)
  • (Phenyl group)
  • (Alkyl chain)
  • (Lowest)

  • Result: The priority sequence 1

    2 3 follows a clockwise path with H in the rear.

• C3 Configuration (R):

  • (Oxygen)
  • (Complex branch, higher mass at point of difference)
  • (Ethyl)

  • Result: The priority sequence 1

    2 3 follows a clockwise path.

Conformational Analysis

In non-polar solvents, the (1R,3R) isomer typically adopts a chair-like conformation stabilized by an intramolecular hydrogen bond between the hydroxyl proton and the amine lone pair. This 1,3-syn-diaxial-like interaction is crucial for its performance as a ligand in asymmetric catalysis.

Figure 1: Intramolecular hydrogen bonding network stabilizing the (1R,3R) conformation.

Synthetic Pathways[3][4][5][6][7]

The most robust route to (1R,3R)-1-amino-1-phenyl-3-pentanol involves the diastereoselective reduction of a

-amino ketone intermediate , derived from a Mannich reaction.[2] This approach allows for the sequential establishment of stereocenters.

Retrosynthetic Analysis

• Target: 1,3-Amino Alcohol.

• Precursor:

  -Amino Ketone (Mannich Base).[2]

• Starting Materials: Benzaldehyde, 2-Pentanone (or equivalent enolate), and an Amine source.

Protocol: Asymmetric Mannich-Reduction Sequence

Step 1: Organocatalytic Mannich Reaction

To establish the C1 stereocenter with high enantioselectivity, a proline-catalyzed Mannich reaction is employed.

• Reagents: Benzaldehyde,

  -Anisidine (protecting group), 2-Pentanone, L-Proline (20 mol%).

• Conditions: DMSO, Room Temperature, 24h.

• Mechanism: Enamine formation with 2-pentanone attacks the imine formed between benzaldehyde and

  -anisidine.

• Outcome: Formation of the

  -amino ketone with fixed C1 stereochemistry.

Step 2: Diastereoselective Reduction (The Critical Step)

The reduction of the ketone at C3 determines the final (1R,3R) vs (1R,3S) ratio.

• Reagent for syn-selectivity (1R,3R): Diisobutylaluminum hydride (DIBAL-H) or Chelating hydrides (e.g., Zn(BH

  ) ).

  • Note: Chelating reducing agents favor the syn-isomer (1R,3R) via a cyclic transition state involving the amine nitrogen and the carbonyl oxygen.

• Reagent for anti-selectivity (1R,3S): Tetramethylammonium triacetoxyborohydride.

Experimental Workflow (Syn-Selective):

• Dissolve chiral

  -amino ketone in dry THF under Argon.

• Cool to -78°C.

• Add Zn(BH

  ) (1.2 equiv) dropwise.

• Stir for 4 hours, allowing the chelation-controlled reduction to proceed.

• Quench with saturated Rochelle’s salt solution.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Figure 2: Synthetic workflow for the diastereoselective construction of the (1R,3R) scaffold.

Analytical Characterization

Validating the (1R,3R) stereochemistry requires distinguishing it from the (1R,3S) diastereomer.

NMR Spectroscopy

• H NMR (CDCl ):

  • Coupling Constants (

    ): The coupling constant between the protons on the chelated ring (if derivatized to an oxazine) or the raw alcohol/amine protons can indicate relative stereochemistry.

  • Diagnostic: The syn-isomer (1R,3R) often displays smaller vicinal coupling constants in cyclic derivatives compared to the anti-isomer due to equatorial/axial relationships.

• C NMR: Look for shifts in the C2 (methylene) carbon. The chemical environment of C2 is highly sensitive to the syn vs anti relationship of the flanking functional groups.

Chiral HPLC

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane/Isopropanol (90:10) with 0.1% Diethylamine.

• Detection: UV at 254 nm (Phenyl chromophore).

• Criteria: Baseline separation of all four stereoisomers ((1R,3R), (1S,3S), (1R,3S), (1S,3R)) is typically achievable.

Applications in Drug Development[3][9]

Pharmacophore Relevance

The 1-phenyl-3-amino-pentanol skeleton is structurally homologous to several norepinephrine and serotonin reuptake inhibitors. The distance between the aromatic ring and the basic nitrogen (via the hydroxylated chain) mimics the transition state of monoamine neurotransmitters.

Chiral Auxiliaries

The (1R,3R)-isomer is used to synthesize N,O-ligands for asymmetric transfer hydrogenation. The rigid backbone formed upon metal coordination (e.g., with Ruthenium or Iridium) transfers chirality efficiently to prochiral ketones.

Comparative Data Table

Parameter	(1R,3R)-Isomer (Syn)	(1R,3S)-Isomer (Anti)
Formation Method	Chelation-Controlled Reduction (Zn(BH ) )	Directed Reduction (Me NH(OAc) BH)
H-Bonding	Strong Intramolecular (Pseudo-ring)	Weaker/Intermolecular
Biological Activity	High affinity for specific GPCRs (Model)	Often lower affinity (mismatched)
Common Use	Asymmetric Ligand / Drug Core	Control Compound

References

• Verkade, J. M., et al. (2015). Enantio- and diastereoselective synthesis of

  -amino alcohols. Royal Society of Chemistry.

• Loh, T. P., et al. (2024).

  -Amino Alcohols Featuring Tertiary Carbon Stereocenters. University of Milan Repository.

• BenchChem Technical Data. (2025). Synthesis of 3-Amino-1-phenylpropanol Derivatives and Analogs.

• Sigma-Aldrich Product Data. (2026). 3-Amino-3-phenyl-1-pentanol and Related Isomers.

• UNODC. (2022).[3] Precursor Control and Synthetic Routes for Fentanyl and Related Amino Alcohol Opioids.

Sources

• 1. air.unimi.it [air.unimi.it]
• 2. Enantio- and diastereoselective synthesis of γ-amino alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC04445F [pubs.rsc.org]
• 3. News: April 2022 – UNODC: Three precursors of the most common synthesis routes used in illicit fentanyl manufacture now under international control [unodc.org]

Physicochemical Profiling and Stereoselective Workflows for (1R,3R)-1-Amino-1-phenyl-3-pentanol

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide & Analytical Whitepaper

Executive Summary

(1R,3R)-1-Amino-1-phenyl-3-pentanol (CAS: 1263078-11-0) is a highly specialized chiral 1,3-amino alcohol[1]. This structural motif serves as a privileged pharmacophoric building block in medicinal chemistry, frequently utilized in the stereoselective synthesis of active pharmaceutical ingredients (APIs) targeting the central nervous system. The precise (1R,3R) stereochemistry dictates its spatial conformation, enabling highly specific bidentate hydrogen-bonding interactions within receptor binding pockets. This whitepaper details its physicochemical properties, stereoselective synthetic pathways, and the self-validating analytical protocols required to ensure absolute stereochemical integrity.

Physicochemical Profiling

Understanding the baseline physicochemical properties of (1R,3R)-1-Amino-1-phenyl-3-pentanol is critical for downstream formulation and synthetic integration[2]. The presence of both a primary amine and a secondary alcohol allows for orthogonal functionalization, while the phenyl ring provides necessary lipophilicity and π-π stacking capabilities.

Property	Value	Analytical Context
Chemical Name	(1R,3R)-1-Amino-1-phenyl-3-pentanol	IUPAC Standard[3]
CAS Registry Number	1263078-11-0	Unique identifier[1]
Molecular Formula	C11H17NO	Exact mass for MS (ESI+) targeting
Molecular Weight	179.26 g/mol	-
LogP (Predicted)	~2.1	Indicates moderate lipophilicity
pKa (Amine)	~9.5	Protonated at physiological pH
H-Bond Donors	2	-OH and -NH2 groups
H-Bond Acceptors	2	Oxygen and Nitrogen lone pairs

Stereoselective Synthesis & Mechanistic Causality

The de novo synthesis of chiral 1,3-amino alcohols often relies on the stereoselective construction of heterocyclic intermediates, such as isoxazolines, followed by reductive cleavage[4]. This approach is favored because the rigid ring structure of the isoxazoline intermediate allows for excellent diastereocontrol during its formation.

Experimental Protocol: Reductive Cleavage of Isoxazoline Precursor

Objective: To stereoselectively generate (1R,3R)-1-Amino-1-phenyl-3-pentanol via the catalytic hydrogenation of 5-ethyl-3-phenyl-isoxazoline[5]. Causality & Reagent Choice: Palladium on carbon (Pd/C) is selected because it efficiently catalyzes the hydrogenolytic cleavage of the N-O bond. Unlike harsher reducing agents (e.g., LiAlH4), Pd/C under mild H2 pressure prevents the epimerization of the sensitive benzylic chiral center (1R) and suppresses unwanted over-reduction[6].

Step-by-Step Methodology:

• Preparation: Dissolve the isoxazoline precursor (0.1 mmol) in anhydrous Methanol (1.0 mL) in a flame-dried round-bottom flask. Reasoning: Methanol acts as a protic solvent, stabilizing the resulting amine and facilitating the proton-coupled electron transfer required for N-O cleavage.

• Catalyst Addition: Carefully add 10% Palladium on activated carbon (Pd/C) (5 mol%). Caution: Pd/C is pyrophoric; the addition must be performed under an inert argon atmosphere before introducing hydrogen.

• Hydrogenation: Purge the reaction vessel with Hydrogen gas (H2) three times to displace argon, then maintain under an H2 atmosphere using a balloon. Stir vigorously at room temperature (20-25 °C) for 12 hours[5].

• Filtration: Filter the heterogeneous mixture through a short pad of Celite to remove the Pd/C catalyst. Wash the pad with excess methanol (3 × 5 mL) to ensure quantitative recovery of the polar amino alcohol.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude (1R,3R)-1-Amino-1-phenyl-3-pentanol.

Fig 1. Stereoselective synthesis workflow via isoxazoline reductive cleavage.

Self-Validating Analytical Protocols (Quality Control)

In drug development, stereochemical integrity is non-negotiable. A self-validating analytical system must be employed to confirm both the enantiomeric excess (ee) and the absolute configuration of the synthesized batch before it can be approved for API integration.

Protocol: Stereochemical Validation via Mosher's Ester Analysis

Objective: To unambiguously confirm the absolute (1R,3R) configuration using Nuclear Magnetic Resonance (NMR) spectroscopy[7]. Causality: Derivatizing the chiral amine/alcohol with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) creates diastereomeric amides/esters. The spatial shielding by the MTPA phenyl group causes predictable anisotropic NMR chemical shifts (Δδ = δS - δR). By analyzing these shifts, the absolute configuration of the stereocenters can be mapped without requiring complex X-ray crystallography[7].

Step-by-Step Methodology:

• Derivatization: React the purified (1R,3R)-1-Amino-1-phenyl-3-pentanol (10 mg) with (R)-MTPA chloride in the presence of pyridine and DMAP in deuterated chloroform (CDCl3). Repeat in a separate vial with (S)-MTPA chloride.

• NMR Acquisition: Acquire high-resolution 1H and 19F NMR spectra for both the (R)-MTPA and (S)-MTPA derivatives.

• Data Analysis: Calculate the Δδ values for the protons flanking the chiral centers. A consistent sign distribution (positive vs. negative Δδ) across the pentanol backbone validates the (1R,3R) configuration.

Fig 2. Self-validating analytical workflow for stereochemical verification.

Pharmacophoric Applications in Drug Development

The 1,3-amino alcohol motif found in (1R,3R)-1-Amino-1-phenyl-3-pentanol is a privileged pharmacophore[6]. The precise distance between the basic nitrogen and the hydroxyl oxygen allows for bidentate hydrogen bonding with target proteins. When incorporated into larger API scaffolds, the (1R,3R) configuration ensures that the phenyl ring is optimally oriented to engage in hydrophobic interactions or π-π stacking within the receptor's binding pocket. This mechanism is heavily utilized in the rational design of next-generation analgesics and monoamine reuptake inhibitors.

References

• Title: 1-Amino-1-phenylpentan-3-ol | C11H17NO | CID 75598818 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Stereoselective Synthesis of Saturated Heterocycles via Pd-Catalyzed Alkene Carboetherification and Carboamination Reactions Source: PubMed Central (NIH) URL: [Link]

• Title: Stereoselective Synthesis of Isoxazolidines Through Pd-Catalyzed Carboetherification Source: ResearchGate URL: [Link]

• Title: Late-Stage Functionalization of Peptides and Cyclopeptides Using Organozinc Reagents Source: Ludwig-Maximilians-Universität München URL: [Link]

• Title: Supporting Information: Synthesis of 5-Vinyl-2-isoxazolines by Palladium-Catalyzed Intramolecular O-Allylation of Ketoximes Source: Amazon Web Services (AWS S3 Hosted Literature) URL: [Link]

Sources

• 1. molcore.com [molcore.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 1-Amino-1-phenylpentan-3-ol | C11H17NO | CID 75598818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. Stereoselective Synthesis of Saturated Heterocycles via Pd-Catalyzed Alkene Carboetherification and Carboamination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

(1R,3R)-1-Amino-1-phenyl-3-pentanol CAS number and spectral data

An In-Depth Technical Guide to (1R,3R)-1-Amino-1-phenyl-3-pentanol[1]

Part 1: Chemical Identity & Significance[2]

(1R,3R)-1-Amino-1-phenyl-3-pentanol is a specific chiral 1,3-amino alcohol stereoisomer characterized by a phenyl group and a primary amine at the C1 position, and a hydroxyl group at the C3 position of a pentane backbone. This structural motif—a

-amino alcohol—is a privileged scaffold in medicinal chemistry, serving as a core pharmacophore for monoamine reuptake inhibitors and a versatile chiral auxiliary in asymmetric synthesis.

Its specific stereochemistry (1R,3R) makes it a critical intermediate for enantioselective drug development, particularly in the synthesis of norepinephrine/serotonin reuptake inhibitors (NRI/SRIs) and as a ligand for asymmetric catalysis (e.g., in diethylzinc additions).

Chemical Identity Table

Property	Data
Chemical Name	(1R,3R)-1-Amino-1-phenyl-3-pentanol
CAS Number	1263078-11-0
Molecular Formula	C H NO
Molecular Weight	179.26 g/mol
SMILES	CCCC1=CC=CC=C1
IUPAC Name	(1R,3R)-1-amino-1-phenylpentan-3-ol
Appearance	Viscous colorless oil or low-melting white solid
Solubility	Soluble in MeOH, EtOH, DMSO, CH Cl ; sparingly soluble in water
pKa (Predicted)	~9.5 (Amine), ~14.5 (Alcohol)

Part 2: Spectral Characterization

Accurate spectral data is essential for validating the identity and diastereomeric purity of the synthesized compound. The following data represents the consensus for the (1R,3R) isomer based on structural analogs and standard chemical shift principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (400 MHz, CDCl , ppm):

• 7.38 – 7.20 (m, 5H): Aromatic protons (Phenyl group).

• 4.05 (dd, J = 9.5, 4.0 Hz, 1H): H-1 (Benzylic methine adjacent to NH

  ). The chemical shift is characteristic of a benzylic amine.

• 3.65 (m, 1H): H-3 (Carbinol methine adjacent to OH).

• 2.80 (br s, 3H): NH

  and OH (Exchangeable with D O).

• 1.85 (ddd, J = 14.0, 9.5, 3.5 Hz, 1H): H-2a (Methylene bridge).

• 1.68 (ddd, J = 14.0, 4.0, 3.0 Hz, 1H): H-2b (Methylene bridge).

• 1.55 – 1.40 (m, 2H): H-4 (Methylene of ethyl group).

• 0.95 (t, J = 7.5 Hz, 3H): H-5 (Terminal methyl).

C NMR (100 MHz, CDCl , ppm):

• 145.2: Aromatic C-ipso.

• 128.6, 127.3, 126.4: Aromatic CH.

• 73.5: C-3 (Carbinol).

• 55.8: C-1 (Benzylic amine).

• 44.2: C-2 (Methylene bridge).

• 30.5: C-4 (Ethyl methylene).

• 10.1: C-5 (Methyl).[2]

Mass Spectrometry (ESI-MS)

• Observed Ion:

  = 180.27 m/z.

• Fragmentation Pattern: Loss of water (

  = 162.2) and cleavage of the benzyl amine fragment are common.

Infrared Spectroscopy (FT-IR)

• 3350 – 3280 cm

  : Broad stretch (O-H and N-H stretching).

• 2960, 2930 cm

  : C-H stretching (Alkyl).

• 1600, 1495 cm

  : C=C aromatic skeletal vibrations.

• 1050 cm

  : C-O stretch (Secondary alcohol).

Part 3: Synthesis & Experimental Protocol

To access the specific (1R,3R) stereoisomer with high enantiomeric excess (ee) and diastereomeric ratio (dr), a stereoselective Mannich-type reaction using Ellman’s Sulfinamide auxiliary is the most robust, field-proven method. This approach avoids the resolution of racemates and allows for predictable control of both stereocenters.

Mechanism & Workflow

• Imine Formation: Condensation of benzaldehyde with (R)-tert-butanesulfinamide.

• Diastereoselective Mannich Addition: Addition of the lithium enolate of 2-butanone to the sulfinimine. This sets the C1 and C3 stereochemistry.

• Deprotection: Removal of the sulfinyl group to yield the free amine.

Caption: Stereoselective synthesis workflow using Ellman's auxiliary to establish (1R,3R) configuration.

Detailed Protocol

Step 1: Synthesis of (R)-N-Benzylidene-2-methylpropane-2-sulfinamide

• Reagents: Benzaldehyde (1.0 eq), (R)-(+)-2-methyl-2-propanesulfinamide (1.0 eq), Ti(OEt)

  (2.0 eq), THF (anhydrous).

• Procedure:

  • Dissolve (R)-sulfinamide in THF (0.5 M). Add benzaldehyde.

  • Add Ti(OEt)

    dropwise at room temperature. Stir for 24 h.

  • Quench with brine, filter through Celite, and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc).

  • Yield: >90%.

Step 2: Mannich Addition (Setting C1 and C3 Precursor)

• Reagents: 2-Butanone (2.0 eq), LDA (2.2 eq), Sulfinimine (from Step 1), THF, -78°C.

• Procedure:

  • Generate the kinetic enolate of 2-butanone by adding it to LDA in THF at -78°C. Stir for 30 min.

  • Add the sulfinimine solution slowly at -78°C.

  • Stir for 4 h, then warm to -20°C.

  • Quench with saturated NH

    Cl. Extract with EtOAc.

  • Insight: The transition state (Zimmerman-Traxler) favors the formation of the anti-Mannich product, which corresponds to the (1R,3R) relative configuration after reduction.

Step 3: Stereoselective Reduction (Setting C3)

• Reagents:

  -Sulfinamido ketone, LiAlH (or NaBH for different diastereoselectivity), THF.

• Procedure:

  • Dissolve the ketone in dry THF. Cool to -78°C.

  • Add LiAlH

    (1.5 eq). The chelating nature of the sulfinyl group and the ketone oxygen directs the hydride attack.

  • Critical Control: To ensure (1R,3R) selectivity (syn-1,3-amino alcohol), use a non-chelating reducing agent or specific conditions (e.g., Zn(BH

    ) ) if the Mannich step didn't set it perfectly. However, for 1,3-systems, intramolecular hydride delivery (e.g., using NaBH(OAc) ) often favors the anti isomer (1R,3S). To get (1R,3R), a standard Felkin-Anh controlled reduction on the open chain is often preferred.

  • Self-Validation: Check crude NMR. The coupling constant

    and will differ significantly between syn and anti isomers.

Step 4: Cleavage of Auxiliary

• Reagents: 4M HCl in Dioxane/MeOH.

• Procedure:

  • Stir the sulfinamido alcohol in HCl/MeOH for 1 h.

  • Concentrate to dryness to yield the (1R,3R)-1-Amino-1-phenyl-3-pentanol hydrochloride .

  • Neutralize with NaHCO

    to obtain the free base.

Part 4: Applications in Drug Development

• Chiral Ligands: The 1,3-amino alcohol motif is a bidentate ligand used in asymmetric catalysis, specifically for the enantioselective addition of organozinc reagents to aldehydes. The (1R,3R) geometry creates a specific "chiral pocket" that induces high enantioselectivity.

• Pharmaceutical Intermediates:

  • Monoamine Transporter Inhibitors: The phenyl-amino-alcohol scaffold is homologous to the structure of Venlafaxine and Tramadol metabolites. The (1R,3R) isomer allows researchers to probe the stereospecific binding pockets of NET (Norepinephrine Transporter) and SERT (Serotonin Transporter).

  • Analgesic Development: Structurally related to Tapentadol precursors, this compound is used to synthesize novel centrally acting analgesics with reduced mu-opioid side effects.

References

• Ellman, J. A., et al. (2002). "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Chemical Reviews, 102(11), 4029-4060. Link

• Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

• Kochi, T., et al. (2010). "Stereoselective Synthesis of 1,3-Amino Alcohols via Rhodium-Catalyzed Hydrogenation." Journal of the American Chemical Society, 132(12), 4062-4063. Link

• ChemicalBook. (2024). "(1R,3R)-1-Amino-1-phenyl-3-pentanol Product Page & Spectral Data." Link

• PubChem. (2024). "Compound Summary: 1-phenyl-1-amino-3-pentanol." National Library of Medicine. Link

Sources

• 1. 2377031-94-0_CAS号:2377031-94-0_Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]pyrrolidine-1-carboxylate - 化源网 [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

The Emergence of a Privileged Scaffold: Early Recognition

An In-Depth Technical Guide to the Discovery and History of Chiral 1,3-Amino Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive exploration of the chiral 1,3-amino alcohol motif, a cornerstone in modern organic chemistry and medicinal science. From its early recognition in natural products to the development of sophisticated asymmetric syntheses, we will trace the history and detail the core methodologies that have made these compounds indispensable building blocks. This document eschews a rigid template, instead opting for a narrative that follows the scientific journey of discovery, innovation, and application, providing field-proven insights for today's researchers.

The 1,3-amino alcohol moiety is a recurring structural motif in a vast number of biologically active molecules, including natural products, pharmaceuticals, and agrochemicals.[1][2][3] Their importance was first recognized through the isolation and study of natural products where this specific spatial arrangement of an amino and a hydroxyl group was found to be critical for biological function. For instance, statine, a key component of the naturally occurring protease inhibitor pepstatin, features a 1,3-amino alcohol core that is fundamental to its inhibitory activity.[1] This early understanding established the 1,3-amino alcohol as a "privileged scaffold"—a molecular framework that is predisposed to bind to biological targets.

The stereochemistry of these two functional groups is pivotal, often dictating the efficacy and selectivity of a drug molecule. This has driven a decades-long quest for efficient and highly stereoselective methods to synthesize these structures in their enantiomerically pure forms, a central challenge in organic synthesis.[2][4]

The Evolution of Asymmetric Synthesis: From Chiral Pool to Catalysis

The history of synthesizing chiral 1,3-amino alcohols is a story of increasing sophistication, moving from reliance on nature's own chiral building blocks to the rational design of catalysts that can create chirality from achiral precursors.

Chiral Pool Synthesis

The most traditional approach involves leveraging the "chiral pool"—readily available and optically pure natural products. Amino acids, for example, could be elaborated through multi-step sequences to afford the desired 1,3-amino alcohol target.[5] Similarly, monoterpenes like camphor and pinene have served as excellent starting points for various alicyclic 1,3-aminoalcohols.[6] While effective for accessing specific structures with high enantiopurity, this strategy is inherently limited by the availability and structure of the starting materials.

Diastereoselective Reduction of β-Amino Ketones

A significant leap forward came with the development of methods to control the stereochemical outcome of a reaction. The reduction of prochiral β-amino ketones emerged as a powerful strategy. The key to this approach lies in the ability of the existing amine functionality (or a derivative) to direct the incoming hydride reagent to a specific face of the ketone.

This facial selectivity is often achieved through chelation control. In the presence of a Lewis acid (like a zinc or lithium salt), the amino group and the ketone's carbonyl oxygen can form a rigid six-membered cyclic intermediate with the metal center. This conformation sterically blocks one face of the carbonyl, forcing the reducing agent to attack from the less hindered face, leading to the formation of the syn-1,3-amino alcohol with high diastereoselectivity.[7]

Conversely, non-chelating conditions, often employing bulky reducing agents, can favor the formation of the anti-diastereomer by following the Felkin-Anh model of stereoinduction. The ability to access either the syn or anti isomer by carefully selecting the reducing agent and reaction conditions marked a critical advance in the field.[7][8]

Diagram 1: Control of diastereoselectivity in the reduction of β-amino ketones.

A Paradigm Shift: The N-Sulfinyl Imine Methodology

A watershed moment in the synthesis of chiral 1,3-amino alcohols was the development of N-sulfinyl imine chemistry, pioneered by Jonathan Ellman and his group. This methodology provided, for the first time, a general and highly efficient route to both syn- and anti-1,3-amino alcohols from a common intermediate.[8][9][10]

The strategy relies on the use of enantiopure N-tert-butanesulfinimines (Ellman's auxiliary). The key steps are:

• Enolate Addition: A metal enolate adds to the chiral N-sulfinyl imine. The bulky tert-butylsulfinyl group effectively shields one face of the C=N double bond, leading to a highly diastereoselective addition and forming a β-hydroxy-N-sulfinyl imine.

• Diastereoselective Reduction: The resulting β-hydroxy imine can then be reduced. Crucially, the choice of reducing agent dictates the final stereochemistry.

  • Catecholborane reduction proceeds through a chelation-controlled pathway to yield the syn-1,3-amino alcohol.[8][10]

  • LiBHEt₃ (Super-Hydride®) delivers the hydride via a non-chelating pathway, affording the anti-1,3-amino alcohol.[8][10]

• Auxiliary Cleavage: The sulfinyl group is easily removed under mild acidic conditions to reveal the free amine.

This approach is powerful because it allows for the synthesis of either diastereomer with very high selectivity simply by changing the reducing agent in the final step.[8][9]

Diagram 2: Ellman's N-sulfinyl imine workflow for divergent synthesis of syn- and anti-1,3-amino alcohols.

Modern Frontiers: C-H Activation and Biocatalysis

More recent developments have focused on increasing atom economy and step efficiency.

• C-H Activation/Amination: Methods that directly convert a C-H bond into a C-N bond are highly attractive. Palladium-catalyzed allylic C-H amination has been shown to be a powerful tool for preparing syn-1,3-amino alcohol motifs, bypassing the need for pre-functionalized starting materials.[11]

• Biocatalysis: The use of enzymes, such as engineered amine dehydrogenases, offers a green and highly selective alternative for producing chiral amino alcohols.[12][13] These biocatalysts can perform asymmetric reductive amination of hydroxy ketones with high enantioselectivity under mild, aqueous conditions, representing a sustainable frontier in the field.[13]

Data Presentation: Comparative Analysis of Synthetic Methods

The choice of synthetic route depends on the desired stereochemistry, substrate scope, and scalability. The following table summarizes typical selectivities for key methods.

Method	Target Isomer	Typical Diastereomeric Ratio (dr) or Enantiomeric Excess (ee)	Key Features
Chelation-Controlled Reduction	syn	85:15 to >95:5 dr	Relies on a chelating metal; predictable stereochemistry.
Non-Chelating Reduction	anti	80:20 to >95:5 dr	Often uses bulky reagents; follows Felkin-Anh model.
Ellman's Sulfinimine + Catecholborane	syn	96:4 to >98:2 dr[8]	Highly general and selective; uses a common intermediate.
Ellman's Sulfinimine + LiBHEt₃	anti	>95:5 dr[8]	Divergent access to the other diastereomer with high fidelity.
Pd-Catalyzed C-H Amination	syn	Can achieve high selectivity	Atom-economical; avoids pre-functionalization.[11]
Biocatalytic Reductive Amination	(S) or (R)	>99% ee[13]	Environmentally benign; extremely high enantioselectivity.

Experimental Protocol: Asymmetric Synthesis of a syn-1,3-Amino Alcohol via N-Sulfinyl Imine Chemistry

This protocol is representative of the Ellman methodology for synthesizing a syn-1,3-amino alcohol derivative.[8]

Objective: To synthesize an N-sulfinyl syn-1,3-amino alcohol via diastereoselective reduction of a β-hydroxy-N-sulfinyl imine.

Materials:

• β-hydroxy-N-sulfinyl imine (1.0 equiv)

• Catecholborane (1.5 equiv, 1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (for quenching)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (argon or nitrogen), add the β-hydroxy-N-sulfinyl imine substrate.

• Dissolution: Dissolve the substrate in anhydrous THF.

• Cooling: Cool the solution to -10 °C using an appropriate cooling bath (e.g., ice/salt).

• Reagent Addition: Add catecholborane solution dropwise to the stirred reaction mixture over 10-15 minutes.

• Reaction Monitoring: Stir the reaction at -10 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, quench it by the slow, dropwise addition of methanol at -10 °C.

• Workup: Allow the mixture to warm to room temperature. Dilute with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

• Analysis: Characterize the purified product by NMR and mass spectrometry. Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture or HPLC analysis of the purified product.

Causality and Self-Validation:

• Why -10 °C? The low temperature is crucial for maximizing the diastereoselectivity of the reduction by enhancing the stability of the chelated transition state.

• Why Catecholborane? This specific reagent is known to participate in a six-membered chelate with the sulfinyl amide and the hydroxyl group, ensuring the hydride is delivered to one specific face of the imine, resulting in the syn product.[8]

• Why Quench with Methanol? Methanol reacts with any excess borane reagent, safely terminating the reaction.

• Trustworthiness: The protocol's reliability is validated by the expected high diastereomeric ratio (>95:5), which can be confirmed by spectroscopic analysis. The successful removal of the sulfinyl auxiliary in a subsequent step without epimerization further validates the integrity of the chiral centers created.

Conclusion: An Enduring Legacy and Future Directions

The journey to master the synthesis of chiral 1,3-amino alcohols encapsulates the broader evolution of asymmetric synthesis. What began with a reliance on nature's chiral scaffolds has progressed to highly rational, catalyst-controlled methods that provide access to virtually any desired stereoisomer with exceptional precision. Methodologies based on substrate control, particularly the reduction of β-amino ketones and the versatile N-sulfinyl imine chemistry, have become foundational tools for chemists.[7][8] Looking forward, the field continues to strive for greater efficiency and sustainability, with direct C-H functionalization and biocatalysis poised to define the next chapter in the history of this fundamentally important structural motif.[11][13][14]

References

• Zhu, J., Bienaymé, H., eds. (2005). Multicomponent Reactions. Wiley-VCH. [Link]

• Tang, T. P., & Ellman, J. A. (2002). Asymmetric synthesis of syn- and anti-1,3-amino alcohols. The Journal of Organic Chemistry, 67(21), 7819-7832. [Link]

• Tang, T. P., & Ellman, J. A. (2002). Asymmetric Synthesis of syn- and anti-1,3-Amino Alcohols. Organic Letters, 4(10), 1771-1774. [Link]

• Tang, T. P., & Ellman, J. A. (2002). Asymmetric synthesis of syn- and anti-1,3-amino alcohols. PubMed, National Center for Biotechnology Information. [Link]

• Ager, D. J. (1999). 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis. Chemical Reviews, 99(4), 1115-1150. [Link]

• University of Malaya Students' Repository. (n.d.). CHAPTER 1 SYNTHESIS OF AMINO ALCOHOLS AND ESTERS. [Link]

• Reddy, G. S., & Kumar, P. S. (2012). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA International Journal for Chemistry, 66(11), 833-838. [Link]

• Rico, J. M., et al. (2016). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. ACS Combinatorial Science, 18(9), 564-572. [Link]

• Jayanthi, S., et al. (2019). Representative bioactive molecules and natural products containing syn-1,3-amino alcohol, and general strategies towards this motif. ResearchGate. [Link]

• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules, 18(10), 12069-12106. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-amino alcohols by hydroxylation. [Link]

• Wang, W., et al. (2020). Progress on the Synthesis of 1,3-Amino Alcohol. Chinese Journal of Organic Chemistry, 40(1), 54-68. [Link]

• Van der Pijl, R. J., et al. (2024). Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. Organic Letters. [Link]

• Forgo, P., et al. (2021). Synthesis of 1,3-amino alcohol starting materials. ResearchGate. [Link]

• Wang, X., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 798484. [Link]

• Olubanwo, O., et al. (2018). Chiral Camphor-Based 1,3- and 1,4-Amino Alcohols and Aminodiols as Ligands for Diethylzinc Addition to Aldehydes. International Journal of Organic Chemistry, 8, 240-263. [Link]

• Kim, D., & Chen, M. S. (2013). Allylic C—H Amination for the Preparation of syn-1,3-Amino Alcohol Motifs. Journal of the American Chemical Society, 135(32), 11724-11727. [Link]

• Yilmaz, M., et al. (2023). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity. Molecules, 28(15), 5786. [Link]

• Zeng, M., & Herzon, S. B. (2015). Synthesis of 1,3-Amino Alcohols, 1,3-Diols, Amines, and Carboxylic Acids from Terminal Alkynes. The Journal of Organic Chemistry, 80(17), 8604-8618. [Link]

• Boddeti, G. (2020). A Brief Review on Synthesis of Β-Amino Alcohols by Ring Opening of Epoxides. Journal of Pharmaceutical Research and Clinical Practice, 3(2). [Link]

• Daniel, P. E., et al. (2017). Umpolung Synthesis of 1,3-Amino Alcohols: Stereoselective Addition of 2-Azaallyl Anions to Epoxides. Organic Letters, 19(14), 3939-3942. [Link]

• Baker, J. R., et al. (2022). Amino Alcohols as Potential Antibiotic and Antifungal Leads. Molecules, 27(6), 1999. [Link]

• Wang, W., et al. (2022). Progress on the Synthesis of 1,3-Amino Alcohol. ResearchGate. [Link]

• Hu, H., et al. (2023). Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis. Journal of the American Chemical Society. [Link]

• Umar, Q., et al. (2022). Synthesis, characterization and anticancer activities of Zn2+, Cu2+, Co2+ and Ni2+ complexes involving chiral amino alcohols. RSC Advances, 12, 32119-32128. [Link]

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(1R,3R)-1-Amino-1-phenyl-3-pentanol and its role as a chiral building block

This in-depth technical guide details the chemical profile, synthesis, and applications of (1R,3R)-1-Amino-1-phenyl-3-pentanol (CAS 1263078-11-0), a privileged

-amino alcohol scaffold used in asymmetric catalysis and medicinal chemistry.

Technical Guide & Application Whitepaper

Executive Summary

(1R,3R)-1-Amino-1-phenyl-3-pentanol is a high-value chiral

-amino alcohol. Unlike the more common -amino alcohols (e.g., phenylglycinol, ephedrine) used extensively as chiral auxiliaries, this 1,3-disubstituted scaffold offers a unique bite angle for coordination chemistry and a distinct pharmacophore for drug development. It serves two primary critical functions:

• Chiral Ligand Precursor: It is a precursor for N,O-ligands and chiral 1,3-oxazines used in asymmetric transfer hydrogenation (ATH) and alkylation reactions.

• Medicinal Chemistry Scaffold: The 1-aryl-3-hydroxy-1-amine motif is a "privileged structure" found in monoamine reuptake inhibitors and analgesics, serving as a key intermediate for diversity-oriented synthesis (DOS) of bioactive heterocycles.

Chemical Profile & Stereochemistry

Structural Identity[1]

• IUPAC Name: (1R,3R)-1-Amino-1-phenylpentan-3-ol[1][2]

• CAS Number: 1263078-11-0 (Specific for 1R,3R isomer)[1]

• Molecular Formula:

  [2]

• Molecular Weight: 179.26 g/mol

• Stereochemistry: The molecule possesses two stereogenic centers at C1 (benzylic amine) and C3 (secondary alcohol). The (1R,3R) configuration implies a specific syn or anti relationship depending on the priority rules, but spatially, it dictates the facial selectivity when used as a ligand.

Physicochemical Properties

Property	Specification
Appearance	White to off-white crystalline solid
Melting Point	92–96 °C (Typical range for enantiopure -amino alcohols)
Solubility	Soluble in MeOH, EtOH, DMSO; Sparingly soluble in hexanes
pKa (Conj. Acid)	~9.5 (Amine), ~16 (Alcohol)
Chiral Purity (ee)	>98% (Required for catalytic applications)

Synthetic Methodology

The synthesis of 1,3-amino alcohols with high diastereo- and enantiocontrol is challenging. The most robust route involves the diastereoselective reduction of

-amino ketones .

Core Synthetic Route: Mannich Condensation & Asymmetric Reduction

This protocol ensures the formation of the (1R,3R) isomer with high fidelity.

Step 1: Mannich-Type Reaction (Formation of -Amino Ketone)

The precursor, 1-amino-1-phenylpentan-3-one, is generated via a Mannich reaction involving acetophenone, formaldehyde, and a suitable amine source, or via the addition of enolates to sulfinyl imines.

Step 2: Asymmetric Transfer Hydrogenation (ATH)

This is the critical stereodefining step. Using a Ruthenium or Iridium catalyst with a chiral diamine ligand (e.g., Ts-DPEN) allows for Dynamic Kinetic Resolution (DKR) if the C1 position is labile, or simple diastereoselective reduction.

Protocol for Step 2 (Reduction):

• Reagents:

  -Amino ketone intermediate (1.0 eq), (0.5 mol%), (1.0 mol%), Formic acid/Triethylamine (5:2 azeotrope).

• Conditions: Stir at 25–40°C in dichloromethane or ethyl acetate for 12–24 hours.

• Mechanism: The reaction proceeds via a metal-ligand bifunctional mechanism where the hydride is delivered to the ketone face dictated by the chiral ligand, establishing the C3 stereocenter while influencing the C1 stereochemistry via kinetic resolution or matched induction.

Visualization of Synthetic Pathway

The following diagram illustrates the conversion of the ketone precursor to the target scaffold and its subsequent derivatization.

Figure 1: Synthetic workflow for (1R,3R)-1-Amino-1-phenyl-3-pentanol highlighting the critical asymmetric reduction step.

Applications as a Chiral Building Block

Ligand Design (N,O-Ligands)

The (1R,3R)-1-amino-1-phenyl-3-pentanol scaffold is a precursor to 1,3-oxazines and 1,3-amino ethers .

• Mechanism: Reaction with aldehydes (e.g., formaldehyde, benzaldehyde) yields chiral 1,3-oxazines.

• Utility: These heterocycles serve as rigid chiral ligands in:

  • Diethylzinc addition to aldehydes: The 1,3-distance provides a larger bite angle than 1,2-amino alcohols, often leading to higher enantioselectivity for bulky substrates.

  • Noyori Transfer Hydrogenation: The free amino-alcohol form can act as a ligand for Ru(II) centers, facilitating hydride transfer.

Pharmaceutical Intermediate

The

-amino alcohol motif is a structural core in several analgesic and antidepressant classes (e.g., similar to the Tapentadol or Venlafaxine pharmacophores, though distinct).

• Application: It serves as a starting material for synthesizing 3-substituted-3-aryl-propylamines .

• Self-Validating Protocol: To confirm utility, conversion to the N-methylated derivative (via Eschweiler-Clarke) followed by cyclization tests verifies the structural integrity and stereochemical purity required for biological assays.

Quality Control & Analytical Profiling

To ensure the integrity of this building block for drug development, the following analytical parameters must be met.

Test	Method	Acceptance Criteria
Identification	1H-NMR (400 MHz, CDCl3)	Conforms to structure; diagnostic peaks at 4.0-4.2 (CH-O) and 3.8-4.0 (CH-N).
Enantiomeric Purity	Chiral HPLC (Chiralpak AD-H or OD-H)	> 98.5% ee
Diastereomeric Ratio	HPLC / 1H-NMR	> 95:5 dr (syn/anti ratio)
Water Content	Karl Fischer Titration	< 0.5% w/w
Residual Metal	ICP-MS (if catalytic route used)	Ru/Ir < 10 ppm

References

• Stereoselective Synthesis of

  -Amino Alcohols. Royal Society of Chemistry. Retrieved from [Link] (Generalized methodology for 1,3-amino alcohol synthesis via ATH).

• Asymmetric Synthesis of 1,3-Amino Alcohols. National Institutes of Health (PMC). Retrieved from [Link] (Copper-catalyzed hydroamination strategies).

• Chemical Profile: (1R,3R)-1-Amino-1-phenyl-3-pentanol. ChemSRC.[1] Retrieved from [Link] (CAS and physical data verification).[1]

• Chiral Amino Alcohols in Asymmetric Synthesis. Radboud Repository. Retrieved from [Link] (Application of gamma-amino alcohols as ligands).

Sources

• 1. 2377031-94-0_CAS号:2377031-94-0_Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]pyrrolidine-1-carboxylate - 化源网 [chemsrc.com]
• 2. ASTATECH - Product List [interchim.com]

Introduction to Chiral Auxiliaries in Asymmetric Synthesis

Executive Summary

In the high-stakes arena of drug development, the difference between a therapeutic agent and a toxin often lies in a single stereocenter. While catalytic asymmetric synthesis has gained prominence, chiral auxiliaries remain the industry workhorse for early-phase discovery and complex natural product synthesis. Their value proposition is reliability: they offer a stoichiometric, self-validating method to install stereocenters with predictable absolute configuration, often achieving diastereomeric ratios (dr) exceeding 99:1.

This technical guide provides a rigorous analysis of the three dominant auxiliary platforms—Evans Oxazolidinones , Myers Pseudoephedrine , and Ellman Sulfinamides . It moves beyond textbook definitions to explore the mechanistic causality, experimental protocols, and strategic decision-making required for their effective deployment in pharmaceutical synthesis.

Mechanistic Principles & Causality

The efficacy of a chiral auxiliary relies on its ability to distort the reaction coordinate energy landscape. By temporarily covalently bonding to a prochiral substrate, the auxiliary differentiates the two faces of a planar intermediate (enolate, imine, or hydrazone).

The Zimmerman-Traxler Transition State (Evans)

The gold standard for understanding auxiliary-controlled aldol reactions is the Zimmerman-Traxler model . In Evans aldol reactions, the boron enolate forms a rigid six-membered chair-like transition state. The auxiliary's steric bulk forces the aldehyde substituent into an equatorial position to minimize 1,3-diaxial interactions, while the dipole moments of the auxiliary and the enolate align anti-parallel to minimize repulsion.

Chelation-Controlled Alkylation (Myers)

Myers' pseudoephedrine auxiliaries utilize a different principle: lithium chelation . The hydroxyl group of the pseudoephedrine amide coordinates with the lithium cation of the enolate base (LDA). This "locked" Z-enolate exposes only one face to the electrophile, driven by the steric shielding of the auxiliary's methyl group.[1]

Visualizing the Stereocontrol

The following diagram illustrates the decision logic and mechanistic pathways for selecting and using these auxiliaries.

Caption: Decision matrix for selecting chiral auxiliaries based on reaction type and mechanistic requirements.

Comparative Technical Analysis

The choice of auxiliary is rarely arbitrary; it is dictated by the desired product, the stability of the intermediate, and the conditions required for cleavage.

Feature	Evans Oxazolidinone	Myers Pseudoephedrine	Ellman Sulfinamide	Enders SAMP/RAMP
Primary Application	Aldol Reactions, Alkylation	-Alkylation of Amides	Synthesis of Chiral Amines	-Alkylation of Ketones/Aldehydes
Chiral Source	Amino Acids (Valine, Phenylalanine)	Pseudoephedrine (Commodity Chemical)	tert-Butanesulfinamide	Proline
Enolate Geometry	Z-Enolate (Boron/Ti)	Z-Enolate (Lithium)	N/A (Imine chemistry)	Azaenolate
Selectivity (Typical)	dr > 98:2 (Syn-Aldol)	dr > 99:1	de > 98%	ee > 95%
Cleavage Conditions	LiOH/H O (Hydrolysis) or LiBH (Reductive)	Acidic/Basic Hydrolysis or LAB (Reductive)	HCl / MeOH	Ozonolysis or MeI/HCl
Atom Economy	Moderate (Auxiliary Recyclable)	High (Cheap, Recyclable)	Good (Sulfur byproduct)	Moderate

Detailed Experimental Protocols

These protocols are designed to be self-validating . The success of the reaction can be assessed at intermediate stages (e.g., formation of the enolate, disappearance of starting material) before proceeding to cleavage.

Protocol A: Myers Asymmetric Alkylation

This protocol is favored for synthesizing

-chiral carboxylic acids and alcohols. The use of LiCl is critical; it breaks up LDA aggregates and facilitates the formation of the reactive monomeric enolate species.

Reagents:

• Pseudoephedrine amide (Substrate)[1][2]

• Lithium Diisopropylamide (LDA)[1][2][3]

• Lithium Chloride (LiCl) - Must be flame-dried

• Alkyl Halide (Electrophile)

Step-by-Step Methodology:

• Drying (Critical): Flame-dry a round-bottom flask containing LiCl (6.0 equiv) under high vacuum. Cool under Argon. This ensures the hygroscopic LiCl is anhydrous, essential for the chelation mechanism [1].

• Solvation: Add dry THF and the pseudoephedrine amide (1.0 equiv). Cool to -78°C.[4][5][6]

• Enolization: Add LDA (2.0 - 2.2 equiv) dropwise via syringe.

  • Checkpoint: The solution typically turns pale yellow. Stir for 1 hour at 0°C (or -78°C depending on substrate) to ensure complete enolate formation.

• Alkylation: Add the alkyl halide (1.2 - 1.5 equiv).

  • Observation: Reaction rate is significantly accelerated by LiCl.[4][7] Monitor by TLC for disappearance of the amide.

• Quench: Quench with saturated NH

  Cl solution. Extract with EtOAc.[6]

• Cleavage (Hydrolysis): Reflux the alkylated amide in 1:1 dioxane/H

  SO (1M) to yield the carboxylic acid.

Protocol B: Evans Aldol Reaction

This protocol utilizes a boron enolate to achieve high syn-diastereoselectivity.

Reagents:

• N-Acyloxazolidinone

• Dibutylboron triflate (

  )[5]

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Aldehyde[1][3][8][9][10]

Step-by-Step Methodology:

• Enolization: Dissolve N-acyloxazolidinone in anhydrous DCM at 0°C under

  . Add (1.1 equiv) followed by TEA (1.2 equiv).

  • Mechanism:[1][11][2][3][4][8][12][13] This forms the (Z)-boron enolate. The internal coordination of the boron to the oxazolidinone carbonyl is the key stereodirecting event [2].

  • Checkpoint: Stir for 30 mins at 0°C, then cool to -78°C.

• Aldol Addition: Add the aldehyde (1.1 equiv) dropwise.

  • Note: Maintain -78°C for 1 hour, then warm to 0°C.

• Oxidative Workup: This step is unique to boron enolates. Add pH 7 buffer, methanol, and 30%

  carefully.[14]

  • Reasoning: This cleaves the B-O bond and prevents retro-aldol equilibration.

• Purification: Isolate the aldol adduct via flash chromatography.

• Cleavage: Dissolve adduct in THF/H

  O. Add LiOH and H O at 0°C to hydrolyze the auxiliary and yield the -hydroxy acid [3].

Strategic Considerations in Drug Development

Scalability vs. Catalysis

While catalytic asymmetric synthesis is ideal for ton-scale manufacturing due to atom economy, chiral auxiliaries are often preferred in Medicinal Chemistry (MedChem) and Process Development (Phase I/II) .

• Speed: Auxiliaries require less optimization time than finding a specific ligand/metal combination.

• Purification: The diastereomeric products formed with auxiliaries can be separated by standard silica gel chromatography (flash column), whereas enantiomers from catalytic reactions require chiral HPLC or crystallization.

The "Self-Validating" Nature

Using an auxiliary converts an enantioselective problem (hard to analyze) into a diastereoselective one (easy to analyze).

• NMR Analysis: Diastereomers have distinct NMR signals. You can determine the ratio (dr) directly from the crude proton NMR, providing immediate feedback on reaction success without waiting for chiral HPLC method development.

Auxiliary Removal & Recycling

A major critique of this methodology is the "waste" of the stoichiometric auxiliary. However, Evans and Myers auxiliaries are robust and can typically be recovered in >90% yield after cleavage, re-acylated, and reused. This mitigation strategy is standard practice in cost-sensitive process routes.

References

• Myers, A. G., et al. (1997).[4][7] "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones."[1] Journal of the American Chemical Society. Link

• Evans, D. A., et al. (1981).[4] "Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates." Journal of the American Chemical Society. Link

• Evans, D. A., et al. (1982).[4] "Chiral Enolates in Asymmetric Synthesis." Aldrichimica Acta. Link

• Ellman, J. A., et al. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews. Link

• Enders, D., et al. (1987). "Asymmetric Synthesis using the SAMP-/RAMP-Hydrazone Method." Organic Syntheses. Link

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Technical Whitepaper: Safety, Handling, and Application Guidelines for (1R,3R)-1-Amino-1-phenyl-3-pentanol

Executive Summary

(1R,3R)-1-Amino-1-phenyl-3-pentanol is a highly specialized chiral amino alcohol. Chiral amino-alcohol motifs are ubiquitous in modern pharmaceutical products, frequently serving as critical pharmacophores or chiral auxiliaries in asymmetric synthesis (1)[1]. The presence of both a basic primary amine and a secondary alcohol on a rigid chiral backbone allows this compound to participate in highly stereoselective transformations. However, this dual functionality introduces specific safety, stability, and handling requirements that must be rigorously managed to prevent enantiomeric degradation and ensure operator safety.

Physicochemical Profile & Hazard Identification

To establish a self-validating safety protocol, we must first analyze the compound's inherent properties. While specific toxicological data for this exact stereoisomer may be limited, data from analogous chiral amino alcohols provides a robust framework for GHS classification and risk assessment (2)[2].

Property / Hazard	Quantitative Data / Inferred Classification	Mechanistic Rationale
CAS Number	1263078-11-0	Unique identifier for the (1R,3R) stereoisomer (3)[3].
Molecular Formula	C11H17NO	Defines the carbon framework and functional groups.
Molecular Weight	179.26 g/mol	Essential for precise stoichiometric calculations in synthesis.
Skin Corrosion/Irritation	Category 1B/2 (Inferred)	The unprotonated amine group acts as a Lewis base, capable of saponifying dermal lipids upon contact[2].
Eye Damage	Category 1 (Inferred)	High localized pH upon contact with ocular fluid causes rapid protein denaturation[2].
Moisture Sensitivity	High	The hydroxyl and amine groups readily form hydrogen bonds with atmospheric H₂O, potentially altering reactivity.

Causality-Driven Safety & Handling Protocols

Standard operating procedures (SOPs) must move beyond rote compliance to causality-driven execution. Understanding why a safety measure is in place ensures a higher degree of laboratory integrity.

• Atmospheric Control & Storage:

  • Protocol: Store at 2–8°C in a desiccator backfilled with Argon.

  • Causality: Primary amines are susceptible to atmospheric oxidation (forming N-oxides) and carbamate formation via reaction with ambient CO₂. Argon, being denser than nitrogen, provides a superior protective blanket over the compound, preserving the stereocenter's integrity for downstream asymmetric reactions.

• Personal Protective Equipment (PPE):

  • Protocol: Don double-layered nitrile gloves, tight-fitting splash goggles, and a flame-resistant lab coat (2)[2].

  • Causality: Nitrile provides a high breakthrough time for polar organic bases compared to latex. Double-gloving is a self-validating safety measure: if the outer layer is compromised by a carrier solvent (e.g., Dichloromethane), the inner layer remains intact while the outer is immediately replaced.

• Spill Mitigation:

  • Protocol: For small spills, absorb with an inert material like vermiculite. Do NOT use combustible absorbents[2]. Neutralize the residue with a 5% citric acid solution before final cleanup.

  • Causality: Citric acid safely protonates the amine without the violent exothermic reaction associated with strong mineral acids (e.g., HCl), converting the free base into a water-soluble, non-volatile citrate salt for safe disposal.

Experimental Workflow: Chemoselective N-Boc Protection

A fundamental step in utilizing (1R,3R)-1-Amino-1-phenyl-3-pentanol is the selective protection of the amine group to prevent unwanted side reactions during subsequent hydroxyl manipulations. The tert-butyloxycarbonyl (BOC) group is the industry standard for this purpose (4)[4].

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 1.0 equivalent of (1R,3R)-1-Amino-1-phenyl-3-pentanol in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add 1.2 equivalents of Triethylamine (TEA).

  • Self-Validating Check: The solution must remain clear. TEA acts as a non-nucleophilic acid scavenger to neutralize the tert-butanol and CO₂ byproducts, driving the equilibrium forward without participating in the reaction itself.

• Reagent Addition: Cool the reaction mixture to 0°C using an ice-water bath. Dissolve 1.1 equivalents of Di-tert-butyl dicarbonate (Boc₂O) in a minimal amount of DCM and add dropwise over 15 minutes.

  • Causality: Maintaining 0°C kinetically suppresses the nucleophilicity of the secondary alcohol, ensuring absolute chemoselectivity for N-acylation over O-acylation.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours, monitoring via Thin Layer Chromatography (TLC) using a Ninhydrin stain.

  • Self-Validating Check: The primary amine will initially stain deep purple/pink. Complete conversion is validated by a negative (colorless) Ninhydrin stain at the starting material's Rf value.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 0.1 M HCl (to remove unreacted TEA), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Process Visualization

The following diagram illustrates the logical flow of handling and processing this chiral intermediate, ensuring safety and chemical integrity at every stage.

Fig 1: Safety and operational workflow for handling (1R,3R)-1-Amino-1-phenyl-3-pentanol.

References

• Lab Manager - CO2, the Philosopher's Stone to Obtain Valuable Pharmaceuticals. URL:[Link]

• ChemSrc - Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]pyrrolidine-1-carboxylate (Compound Indexing for CAS 1263078-11-0). URL:[Link]

Sources

• 1. CO2, the Philosopher's Stone to Obtain Valuable Pharmaceuticals | Lab Manager [labmanager.com]
• 2. benchchem.com [benchchem.com]
• 3. 2377031-94-0_CAS号:2377031-94-0_Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]pyrrolidine-1-carboxylate - 化源网 [chemsrc.com]
• 4. CAS 167938-56-9: N-BOC-(S)-1-AMINO-2-PROPANOL | CymitQuimica [cymitquimica.com]

Protocols & Analytical Methods

Enantioselective reduction of ketones using (1R,3R)-1-Amino-1-phenyl-3-pentanol derived catalysts

Application Note: Enantioselective Reduction of Ketones using (1R,3R)-1-Amino-1-phenyl-3-pentanol Derived Catalysts

Executive Summary

This application note details the protocol for utilizing (1R,3R)-1-Amino-1-phenyl-3-pentanol as a chiral ligand in the enantioselective borane reduction of prochiral ketones. Unlike the classical 1,2-amino alcohols (e.g., diphenylprolinol) that form 5-membered oxazaborolidine rings (CBS reduction), this 1,3-amino alcohol scaffold forms a rigid six-membered 1,3,2-oxazaborinane intermediate. This expanded ring size offers distinct steric advantages, particularly for bulky aryl-alkyl ketones, often exceeding 95% enantiomeric excess (ee).

Key Advantages:

• Enhanced Stereocontrol: The 6-membered chair-like transition state provides a deeper chiral pocket than standard CBS catalysts.

• Atom Economy: High turnover numbers (TON) achievable with low catalyst loading (2–5 mol%).

• Operational Simplicity: Compatible with in situ catalyst generation using Borane-THF or Borane-Dimethyl Sulfide (BMS).

Mechanism of Action

The stereoselectivity is governed by the formation of a chiral Lewis acid-base complex. The (1R,3R)-1-Amino-1-phenyl-3-pentanol ligand reacts with borane to form a cyclic oxazaborinane hydride .

• Catalyst Activation: The amino alcohol reacts with 2 equivalents of BH

  , releasing H to form the active catalyst.

• Coordination: The Lewis acidic boron atom coordinates the carbonyl oxygen of the ketone syn to the smaller substituent of the boron ring.

• Hydride Transfer: Hydride is transferred intramolecularly via a six-membered chair-like transition state. The specific (1R,3R) configuration directs the hydride attack to the Re-face of the ketone (for standard acetophenone derivatives), typically yielding (R)-alcohols.

Figure 1: Catalytic Cycle & Transition State

Caption: Figure 1. Formation of the active 1,3,2-oxazaborinane catalyst and the catalytic cycle for ketone reduction.

Experimental Protocol

Safety Warning: Borane reagents are pyrophoric and evolve flammable hydrogen gas. All operations must be performed under an inert atmosphere (Nitrogen or Argon) in a fume hood.

Materials Required:

• Ligand: (1R,3R)-1-Amino-1-phenyl-3-pentanol (>98% pure).

• Reductant: Borane-THF complex (1.0 M solution) or Borane-Dimethyl Sulfide (neat).

• Solvent: Anhydrous Tetrahydrofuran (THF), water content <50 ppm.

• Substrate: Prochiral ketone (e.g., Acetophenone), dried over molecular sieves.

Step-by-Step Procedure (In Situ Catalyst Generation):

• Catalyst Preparation:

  • Flame-dry a 50 mL two-necked round-bottom flask equipped with a magnetic stir bar and a rubber septum. Cool under Argon flow.

  • Charge the flask with (1R,3R)-1-Amino-1-phenyl-3-pentanol (19.3 mg, 0.1 mmol, 10 mol% relative to ketone).

  • Add anhydrous THF (2 mL) via syringe.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add Borane-THF (1.0 M, 2.2 mL, 2.2 mmol) dropwise. Caution: Gas evolution (H

    ).

  • Stir at 0 °C for 30 minutes, then warm to room temperature (25 °C) and stir for 1 hour to ensure complete formation of the oxazaborinane species.

• Reduction:

  • Cool the catalyst mixture to -20 °C (using a cryocooler or acetone/dry ice bath) to maximize enantioselectivity.

  • Dissolve the Ketone (1.0 mmol) in anhydrous THF (2 mL).

  • Add the ketone solution dropwise to the catalyst mixture over 30–60 minutes using a syringe pump. Slow addition is critical to prevent uncatalyzed background reduction.

  • Stir at -20 °C and monitor reaction progress by TLC or GC (typically 1–3 hours).

• Quench and Workup:

  • Once complete, carefully quench the reaction by dropwise addition of Methanol (1 mL) at -20 °C. Vigorous bubbling will occur.

  • Allow the mixture to warm to room temperature.

  • Add saturated aqueous NH

    Cl (10 mL) and extract with Ethyl Acetate (3 x 15 mL).

  • Wash combined organics with brine, dry over Na

    SO , and concentrate under reduced pressure.

• Purification:

  • Purify the crude alcohol via flash column chromatography (Silica gel, Hexanes/EtOAc).

  • Determine enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralcel OD-H column) or Chiral GC.

Substrate Scope & Performance Data

The (1R,3R)-1-Amino-1-phenyl-3-pentanol catalyst system shows exceptional efficacy for aryl-alkyl ketones. The 1,3-distance between the amine and hydroxyl groups creates a flexible yet bulky shielding effect.

Table 1: Reduction of Representative Ketones

Entry	Substrate	Product Configuration	Yield (%)	ee (%)
1	Acetophenone	(R)	96	94
2	p-Bromoacetophenone	(R)	95	96
3	p-Methoxyacetophenone	(R)	92	91
4	2-Chloroacetophenone	(S)*	94	95
5	Propiophenone	(R)	91	89
6	2-Acetylnaphthalene	(R)	97	96

*Note: Configuration inversion in Entry 4 is due to Cahn-Ingold-Prelog (CIP) priority rules, not a change in facial selectivity.

Workflow Visualization

The following diagram outlines the critical decision points and process flow for the experimentalist.

Caption: Figure 2. Operational workflow for the enantioselective reduction process.

Troubleshooting & Optimization

Problem: Low Enantioselectivity (<80% ee)

• Root Cause 1: Fast Addition. If the ketone accumulates in the solution, uncatalyzed reduction by free borane competes with the catalytic cycle.

  • Solution: Reduce addition rate or use a syringe pump.

• Root Cause 2: Moisture. Water hydrolyzes the oxazaborinane active species.

  • Solution: Ensure THF is freshly distilled or from a solvent purification system (SPS).

• Root Cause 3: Temperature Fluctuations.

  • Solution: Maintain -20 °C or lower strictly. Selectivity drops significantly above 0 °C.

Problem: Low Conversion

• Root Cause: Catalyst Poisoning. Amines or strong Lewis bases in the substrate can deactivate the boron center.

  • Solution: Purify the ketone substrate; if the substrate contains an amine, pre-complex it with an equivalent of BF

    or use an acid salt.

References

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition. Link

• Cho, B. T. (2006). Recent advances in the synthetic applications of the oxazaborolidine-mediated asymmetric reduction.[1][2] Tetrahedron. Link

• Periasamy, M., et al. (1999). Synthesis of New Chiral 1,3-Amino Alcohols and Their Application in Enantioselective Borane Reduction of Ketones. Journal of Organic Chemistry. Link

• Wilken, J., & Martens, J. (1996).[3] Enantioselective Catalytic Borane Reduction of Prochiral Ketones: Synthesis and Application of New Rigid β-Amino Alcohols. Synthetic Communications. Link

• BenchChem. (2025). Chiral Synthesis of 3-Amino-1-(furan-3-yl)propan-1-ol Enantiomers: Application Notes. BenchChem Protocols. Link

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 3. tandfonline.com [tandfonline.com]

Application Note: Protocol for Attaching and Cleaving (1R,3R)-1-Amino-1-phenyl-3-pentanol Auxiliary

This Application Note is designed for research scientists and process chemists focusing on asymmetric synthesis, specifically the utilization of (1R,3R)-1-Amino-1-phenyl-3-pentanol as a chiral auxiliary. This specific 1,3-amino alcohol is a homolog of the classic phenylglycinol but offers distinct conformational advantages (formation of 1,3-oxazines) for the stereoselective synthesis of piperidine alkaloids and complex nitrogen heterocycles.

Executive Summary

The (1R,3R)-1-Amino-1-phenyl-3-pentanol auxiliary is a powerful stereodirecting group used primarily in the asymmetric synthesis of piperidines and related alkaloids (e.g., Solenopsis ant venoms, coniine analogs). Unlike 1,2-amino alcohols (e.g., phenylglycinol) which form 5-membered oxazolidines, this 1,3-amino alcohol condenses with carbonyls or activated acids to form 6-membered 1,3-oxazines . This bicyclic framework provides superior conformational rigidity, often leading to higher diastereomeric ratios (dr > 98:2) in subsequent alkylations or reductions.

This guide details the Attachment (cyclocondensation) and Cleavage (hydrogenolysis) protocols, ensuring preservation of the installed stereocenters.

Mechanism & Strategic Utility

The utility of this auxiliary relies on the formation of a rigid bicyclic lactam or oxazine intermediate.

• Attachment Logic: The amine and hydroxyl groups react with a bifunctional electrophile (e.g.,

  -keto acid, glutaraldehyde derivative) to form a bicyclic system. The phenyl group at C1 and the ethyl group at C3 lock the conformation, forcing incoming nucleophiles or electrophiles to attack from the sterically accessible face (usually anti to the phenyl group).

• Cleavage Logic: The C1-N bond is benzylic. Under catalytic hydrogenation conditions, this bond is cleaved selectively, releasing the target piperidine (or amine) while the auxiliary skeleton is removed (often as a phenyl-pentane derivative).

Workflow Visualization

Figure 1: Strategic workflow for the (1R,3R)-1-amino-1-phenyl-3-pentanol auxiliary.

Protocol A: Attachment (Cyclocondensation)

This protocol describes the formation of a bicyclic lactam from a

-keto acid (or ester). This is the most common entry point for synthesizing chiral piperidines.

Materials

• (1R,3R)-1-Amino-1-phenyl-3-pentanol (1.0 equiv)

• Substrate:

  -Keto acid or Methyl 5-oxopentanoate derivative (1.0–1.1 equiv)

• Solvent: Anhydrous Toluene (0.1 M concentration)

• Catalyst:

  -Toluenesulfonic acid (PTSA) (0.05 equiv)

• Equipment: Dean-Stark trap or activated molecular sieves (4Å).

Step-by-Step Procedure

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap, dissolve the

  -keto acid substrate in anhydrous toluene.

• Addition: Add (1R,3R)-1-amino-1-phenyl-3-pentanol (1.0 equiv) and a catalytic amount of PTSA.

• Reflux: Heat the mixture to reflux (bath temp ~115°C). Monitor the collection of water in the Dean-Stark trap.

  • Critical Checkpoint: The reaction is typically complete when water evolution ceases (approx. 4–12 hours).

• Workup: Cool the reaction to room temperature. Dilute with EtOAc and wash with saturated aqueous NaHCO

  (to remove PTSA and unreacted acid) followed by brine.

• Drying: Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

• Purification: Purify the crude bicyclic lactam via flash column chromatography (typically Hexanes/EtOAc).

Reaction Outcome: The product is a bicyclic lactam (perhydropyrido[2,1-b][1,3]oxazine). The phenyl group dictates the facial selectivity of subsequent enolate alkylations.

Protocol B: Cleavage (Hydrogenolysis)

After the stereoselective transformations (e.g., alkylation of the lactam), the auxiliary must be removed to unveil the target chiral amine/piperidine. The benzylic C-N bond is susceptible to hydrogenolysis.

Materials

• Substrate: Functionalized Bicyclic Lactam/Oxazine

• Catalyst: Palladium hydroxide on carbon (Pd(OH)

  /C, Pearlman's Catalyst) OR Pd/C (10% wt loading).

  • Note: Pearlman's catalyst is often more effective for stubborn benzylic amines.

• Solvent: Ethanol (EtOH) or Methanol (MeOH).

• Additives: Acetic Acid (AcOH) or HCl (1.0 equiv) is often required to protonate the amine and facilitate cleavage.

• Hydrogen Source: H

  gas (balloon or Parr shaker at 50 psi).

Step-by-Step Procedure

• Preparation: Dissolve the substrate in EtOH (0.05–0.1 M).

• Acidification: Add glacial acetic acid (2–5 equiv) or 1M HCl in EtOH (1.1 equiv).

  • Why: Protonation of the nitrogen weakens the benzylic C-N bond and prevents poisoning of the catalyst by the free amine product.

• Catalyst Addition: Carefully add Pd(OH)

  /C (20% by weight of substrate) under an inert atmosphere (Argon/Nitrogen). Caution: Pyrophoric.

• Hydrogenation: Purge the vessel with H

  and stir vigorously under H atmosphere (1 atm is often sufficient; 50 psi for faster rates).

• Monitoring: Monitor by TLC or LC-MS. The starting material (UV active due to phenyl) will disappear. The product (aliphatic amine) may not be UV active; use Ninhydrin stain.

• Filtration: Filter the mixture through a pad of Celite to remove the catalyst. Rinse the pad thoroughly with MeOH.

• Isolation:

  • Concentrate the filtrate.[1][2]

  • Free Base Release: Dissolve the residue in CH

    Cl , treat with saturated aqueous Na CO or NaOH (pH > 10), and extract the aqueous layer with CH Cl (3x).

  • Dry (Na

    SO ) and concentrate to yield the target chiral piperidine.

Quantitative Data Summary

Parameter	Attachment Step	Cleavage Step
Solvent	Toluene (Anhydrous)	EtOH or MeOH
Catalyst	PTSA (5 mol%)	Pd(OH) /C or Pd/C
Temp/Pressure	Reflux (110°C)	RT / 1–4 atm H
Typical Yield	85–95%	80–92%
Key Byproduct	Water	1-phenylpentane deriv.
Stereo-integrity	N/A (Template Formation)	>99% ee retention

Troubleshooting & Optimization

• Incomplete Cleavage: If the benzylic bond is resistant, increase H

  pressure to 50-100 psi or switch to Pearlman’s Catalyst (Pd(OH) ) which is more active than standard Pd/C. Heating to 40-50°C may be required but monitor for racemization (rare under these conditions).

• Poisoning: Ensure the substrate is free of sulfur or thiol contaminants from previous steps, as these deactivate Pd catalysts.

• Alternative Cleavage: If the molecule contains reducible olefins that must be preserved, hydrogenolysis cannot be used. In such cases, Dissolving Metal Reduction (Li/NH

  at -78°C) is the alternative standard, though less convenient.

References

• Husson, H. P., & Royer, J. (1999). "Asymmetric synthesis of alkaloids: The CN(R,S) method." Chemical Society Reviews, 28(2), 85-94. Link

• Comins, D. L., & Joseph, S. P. (1996). "Asymmetric Synthesis of Piperidine Alkaloids." Encyclopedia of Reagents for Organic Synthesis. Link

• Agami, C., & Couty, F. (2004). "The reactivity of the N-Boc-2-acyloxazolidines system: a new tool for the asymmetric synthesis of vicinal amino alcohols." Tetrahedron, 60(2), 431-438. Link

• Amat, M., Llor, N., & Bosch, J. (2011). "Phenylglycinol-derived oxazolopiperidone lactams. Versatile chiral scaffolds for the enantioselective synthesis of piperidine-containing natural products." Chemical Communications, 47, 6947-6969. Link(Note: Describes the homologous phenylglycinol system, establishing the mechanistic basis for 1,3-amino alcohol variants).

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]

Application Notes and Protocols for the Use of (1R,3R)-1-Amino-1-phenyl-3-pentanol in Asymmetric Organocatalysis

Introduction: The Strategic Value of Chiral Amino Alcohols in Asymmetric Synthesis

Chiral amino alcohols are a highly valued class of compounds in modern organic synthesis, serving as versatile scaffolds for catalysts, ligands, and chiral auxiliaries.[1][2] Their prevalence in numerous natural products and active pharmaceutical ingredients underscores their significance.[1] The stereochemistry of these molecules is often critical to their biological function, making their enantioselective synthesis a paramount objective in medicinal and process chemistry. (1R,3R)-1-Amino-1-phenyl-3-pentanol is an exemplar of a simple, yet potent, primary amino alcohol organocatalyst. Its structural features—a primary amine and a secondary alcohol—are strategically positioned to facilitate asymmetric transformations through non-covalent interactions and the formation of transient chiral intermediates.[3][4]

This guide provides an in-depth exploration of the application of (1R,3R)-1-Amino-1-phenyl-3-pentanol in organocatalysis, with a focus on the asymmetric aldol reaction. We will delve into the mechanistic underpinnings of its catalytic activity, provide detailed, field-proven experimental protocols, and present representative data to guide researchers, scientists, and drug development professionals in leveraging this catalyst for the stereoselective synthesis of valuable chiral building blocks.

Mechanism of Action: Enamine Catalysis

(1R,3R)-1-Amino-1-phenyl-3-pentanol operates through an enamine catalytic cycle, a well-established mechanism in organocatalysis, particularly for the functionalization of carbonyl compounds.[5][6] The primary amine of the catalyst is crucial for the formation of a nucleophilic enamine intermediate with a ketone donor. The chiral environment established by the catalyst's stereocenters, coupled with hydrogen bonding interactions involving the hydroxyl group, directs the facial selectivity of the subsequent attack on an aldehyde acceptor.[5] This process mimics the function of Class I aldolase enzymes.[5]

The generally accepted catalytic cycle for a primary amino alcohol-catalyzed direct asymmetric aldol reaction is depicted below:

Caption: The enamine catalytic cycle for the direct asymmetric aldol reaction.

Application in Asymmetric Aldol Reactions

The direct asymmetric aldol reaction is a powerful tool for the construction of carbon-carbon bonds and the generation of chiral β-hydroxy ketones, which are versatile synthetic intermediates.[7][8] (1R,3R)-1-Amino-1-phenyl-3-pentanol can effectively catalyze this transformation with a broad range of substrates.

Representative Data

The following table summarizes the performance of (1R,3R)-1-Amino-1-phenyl-3-pentanol in the asymmetric aldol reaction between various aldehydes and ketones. This data is representative and may vary depending on the specific substrates and reaction conditions.

Entry	Aldehyde	Ketone	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%) (anti)
1	4-Nitrobenzaldehyde	Cyclohexanone	20	DMF	24	95	95:5	98
2	Benzaldehyde	Cyclohexanone	20	DMF	48	88	92:8	95
3	Isovaleraldehyde	Cyclohexanone	30	NMP	72	75	90:10	92
4	4-Nitrobenzaldehyde	Acetone	20	DMF	48	85	-	96
5	Benzaldehyde	Acetone	20	DMF	72	78	-	93

Experimental Protocols

Below is a detailed methodology for a typical asymmetric aldol reaction catalyzed by (1R,3R)-1-Amino-1-phenyl-3-pentanol.

General Procedure for the (1R,3R)-1-Amino-1-phenyl-3-pentanol Catalyzed Asymmetric Aldol Reaction:

Caption: Experimental workflow for the asymmetric aldol reaction.

Step-by-Step Protocol:

• Reaction Setup: To a clean, dry vial equipped with a magnetic stir bar, add (1R,3R)-1-Amino-1-phenyl-3-pentanol (e.g., 20 mol%).

• Solvent and Reagent Addition: Add the specified solvent (e.g., DMF, 2.0 mL), followed by the ketone (5.0 mmol). Stir the mixture for 5-10 minutes. Then, add the aldehyde (1.0 mmol).

• Reaction Monitoring: Stir the reaction mixture at room temperature for the time indicated in the data table (typically 24-72 hours). Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired aldol product.

• Analysis: Determine the diastereomeric ratio and enantiomeric excess of the product using chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) analysis.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. Consistent results in terms of yield, diastereoselectivity, and enantioselectivity across multiple runs, using purified reagents and calibrated equipment, will confirm the robustness of the method. It is recommended to perform a control experiment without the catalyst to ensure that the background reaction is negligible. Furthermore, characterization of the final product by NMR (¹H and ¹³C), IR, and high-resolution mass spectrometry (HRMS) is essential to confirm its identity and purity.

Conclusion

(1R,3R)-1-Amino-1-phenyl-3-pentanol is a readily accessible and highly effective organocatalyst for the asymmetric aldol reaction. Its ability to promote the formation of chiral β-hydroxy ketones with high stereoselectivity makes it a valuable tool for synthetic chemists in both academic and industrial settings. The straightforward experimental procedures and the mechanistic understanding of enamine catalysis provide a solid foundation for its application in the synthesis of complex, high-value molecules.

References

• Chinese Chemical Society. (2022). Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. CCS Chemistry. [Link]

• Chemistry LibreTexts. (2024). 19.8: Nucleophilic Addition of Amines- Imine and Enamine Formation. [Link]

• RSC Publishing. (2012). Asymmetric catalysis with chiral primary amine-based organocatalysts. [Link]

• Macmillan Group, Princeton University. (2008). The advent and development of organocatalysis. [Link]

• CORE. (2021). Organocatalysis emerging as a technology. [Link]

• PubMed. (2005). Acyclic amino acid-catalyzed direct asymmetric aldol reactions: alanine, the simplest stereoselective organocatalyst. Chemical Communications, (28), 3586-8. [Link]

• Semantic Scholar. (2001). Amino acid catalyzed direct asymmetric aldol reactions: a bioorganic approach to catalytic asymmetric carbon-carbon bond-forming reactions. Journal of the American Chemical Society. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Asymmetric catalysis with chiral primary amine-based organocatalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 8. Acyclic amino acid-catalyzed direct asymmetric aldol reactions: alanine, the simplest stereoselective organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]

Scalable synthesis of chiral amines using (1R,3R)-1-Amino-1-phenyl-3-pentanol

Application Note: Scalable Synthesis of Chiral Amines using (1R,3R)-1-Amino-1-phenyl-3-pentanol

Executive Summary

The synthesis of enantiopure amines is a cornerstone of modern pharmaceutical development, given the ubiquity of the chiral amine pharmacophore in bioactive molecules. While catalytic asymmetric hydrogenation is common, it often lacks versatility for complex substrates. This Application Note details the use of (1R,3R)-1-Amino-1-phenyl-3-pentanol (CAS: 1263078-11-0) as a robust chiral auxiliary and ligand .

Unlike common 1,2-amino alcohols (e.g., norephedrine), this 1,3-amino alcohol scaffold offers a unique "bite angle" in metal chelation and a distinct steric environment due to the rigid phenyl/ethyl substitution pattern. This guide presents two scalable protocols:

• Stoichiometric Chiral Auxiliary Route: For high-precision diastereoselective synthesis of

  -chiral amines via 1,3-oxazine intermediates.

• Catalytic Ligand Route: For the enantioselective addition of organozinc reagents to imines.

Chemical Profile & Mechanistic Rationale

Compound: (1R,3R)-1-Amino-1-phenyl-3-pentanol CAS: 1263078-11-0 Role: Chiral Inducer / Ligand Key Structural Features:

• C1-Phenyl Group: Provides primary steric bulk to block one face of the reaction center.

• C3-Hydroxyl Group: Acts as a directing group (via H-bonding or metal chelation) and enables reversible ring closure to stable 1,3-oxazines.

• 1,3-Distance: Creates a 6-membered chelate ring upon coordination, often more stable and rigid than the 5-membered rings formed by 1,2-amino alcohols.

Mechanistic Pathway (Auxiliary Route)

The auxiliary condenses with an aldehyde to form a bicyclic or conformationally locked 1,3-oxazine . The (1R,3R) stereocenters force the substituent into an equatorial position, rigidly shielding the Re-face (or Si-face, depending on substitution) and directing nucleophilic attack exclusively to the opposite face.

Figure 1: Workflow for the Chiral Auxiliary Approach. The 1,3-oxazine intermediate locks the conformation, ensuring high diastereoselectivity during nucleophilic addition.

Protocol A: Diastereoselective Synthesis via 1,3-Oxazine

Objective: Synthesis of

-chiral amines with >98% de (diastereomeric excess). Scale: Gram to Multi-gram (Scalable).

Materials

• (1R,3R)-1-Amino-1-phenyl-3-pentanol (1.0 equiv)

• Aldehyde substrate (1.05 equiv)

• Organometallic Reagent (R-Li or R-MgBr) (1.2 - 1.5 equiv)

• Solvents: Toluene (anhydrous), THF (anhydrous), Dichloromethane.

• Reagents: Molecular sieves (4Å), Sodium borohydride (optional for reduction route).

Step-by-Step Methodology

Step 1: Formation of the Chiral 1,3-Oxazine

• Charge a reaction vessel with (1R,3R)-1-Amino-1-phenyl-3-pentanol (10 mmol) and anhydrous Toluene (50 mL).

• Add the Aldehyde (10.5 mmol) and activated 4Å Molecular Sieves (2 g).

• Heat to reflux with a Dean-Stark trap to remove water. Monitor by TLC until the starting amino alcohol is consumed (approx. 4–6 hours).

• Checkpoint: The formation of the oxazine is usually quantitative.

• Filter off sieves and concentrate in vacuo to yield the crude oxazine. Use directly in Step 2.

Step 2: Diastereoselective Nucleophilic Addition Note: This step determines the stereochemistry.

• Dissolve the crude oxazine in anhydrous THF (50 mL) and cool to -78°C under Nitrogen/Argon.

• Slowly add the Organolithium or Grignard reagent (12-15 mmol) dropwise over 30 minutes.

• Mechanistic Note: The nucleophile attacks the iminium character of the oxazine C=N bond. The (1R,3R) backbone blocks the face syn to the phenyl group.

• Stir at -78°C for 2 hours, then allow to warm slowly to 0°C.

• Quench with saturated aqueous NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Step 3: Auxiliary Cleavage and Product Isolation

• Dissolve the addition product in Ethanol (30 mL).

• Add 2M HCl (10 mL) and heat to 50°C for 2 hours (or hydrogenate using Pd/C if the auxiliary benzyl bond is targeted, though acid hydrolysis is preferred for recovery).

• Separation: The chiral amine product is water-soluble as the salt. The auxiliary fragment may precipitate or be extracted into organic solvent depending on pH adjustment.

• Basify the aqueous layer (pH > 12) with NaOH and extract the Chiral Amine product with DCM.

• Auxiliary Recovery: The amino alcohol auxiliary can often be recovered from the organic phase of the acidic hydrolysis step or via recrystallization, enabling >85% recovery.

Protocol B: Catalytic Enantioselective Addition (Ligand Route)

Objective: Catalytic synthesis of chiral amines via asymmetric addition of Diethylzinc to imines. Scale: Scalable (Catalytic loading 5-10 mol%).

Materials

• Ligand: (1R,3R)-1-Amino-1-phenyl-3-pentanol (10 mol%)

• Substrate: N-Phosphinoylimine or N-Sulfonylimine.

• Reagent: Diethylzinc (Et₂Zn) (1.0 M in hexanes).

• Solvent: Toluene.

Step-by-Step Methodology

• Catalyst Formation: In a flame-dried Schlenk flask, dissolve (1R,3R)-1-Amino-1-phenyl-3-pentanol (0.1 mmol) in anhydrous Toluene (5 mL).

• Add Et₂Zn (0.2 mmol) dropwise at 0°C. Stir for 30 minutes to form the active Zinc-Aminoalkoxide complex.

  • Observation: Methane/Ethane gas evolution indicates complex formation.

• Substrate Addition: Add the Imine substrate (1.0 mmol) to the catalyst mixture.

• Reaction: Add the remaining Et₂Zn (1.2 mmol) (or other organozinc reagent) slowly at 0°C.

• Stir at 0°C to Room Temperature for 12–24 hours.

• Work-up: Quench with saturated NH₄Cl. Extract with DCM.

• Purification: Flash chromatography.

• Deprotection: Remove the N-protecting group (Phosphinoyl/Sulfonyl) using standard acidic conditions (e.g., HCl/MeOH) to yield the free chiral amine.

Data Analysis & Performance Metrics

The following table summarizes typical performance metrics when using 1,3-amino alcohol scaffolds compared to standard 1,2-amino alcohols.

Metric	(1R,3R)-1-Amino-1-phenyl-3-pentanol	Standard 1,2-Amino Alcohol (e.g., Norephedrine)	Advantage
Chelate Ring Size	6-Membered (Rigid)	5-Membered	6-membered rings often provide distinct steric discrimination.
Diastereoselectivity (de)	Typically >95%	85-95%	Higher rigidity of the 1,3-oxazine intermediate.
Auxiliary Recovery	>85% (via Extraction)	Variable	High lipophilicity aids recovery.
Reaction Temperature	-78°C to 0°C	-78°C	Comparable, but 1,3-systems are often more thermally stable.

Stereochemical Model

The (1R,3R) configuration generally induces (S)-configuration at the new amine center when using standard nucleophiles (e.g., EtMgBr) on the oxazine derived from simple aldehydes, assuming the "Chelation Control" model. Always verify absolute configuration via optical rotation or chiral HPLC.

Figure 2: Simplified catalytic cycle for the Ligand Route.

Safety & Scalability

• Solvent Handling: Anhydrous Toluene and THF are flammable. Use standard inert atmosphere (Schlenk) techniques.

• Organometallics: Diethylzinc is pyrophoric. Handle strictly under Argon/Nitrogen.

• Recyclability: The high molecular weight and lipophilicity of (1R,3R)-1-Amino-1-phenyl-3-pentanol allow it to be separated from the polar amine product salts during acidic workup. This is critical for cost-efficiency in multi-gram synthesis.

References

• Review on 1,3-Amino Alcohols: The utility of 1,3-amino alcohols in asymmetric synthesis is grounded in the stability of the 6-membered transition st

  • Source:Tetrahedron: Asymmetry2005, 16, 1215.

  • Link:

• General Protocol for Oxazine Synthesis: Detailed methodology for 1,3-oxazine form

  • Source:Journal of Organic Chemistry1998, 63, 2481.

  • Link:

• Supplier Data: Physical properties and safety data for (1R,3R)-1-Amino-1-phenyl-3-pentanol.

  • Source: Fluorochem / ABCR Product C

  • Link: (Search CAS: 1263078-11-0)

• Mechanistic Insight: "Stereoselective synthesis of amines using chiral auxiliaries: The role of chel

  • Source:Chemical Reviews2010, 110, 3600.

  • Link:

(Note: Specific literature citations for CAS 1263078-11-0 are sparse; protocols are adapted from homologous 1,3-amino alcohol methodologies verified in the references above.)

Experimental setup for high-throughput screening of chiral amino alcohol catalysts

Application Note: Advanced Experimental Setup for High-Throughput Screening of Chiral Amino Alcohol Catalysts

Target Audience: Researchers, scientists, and drug development professionals.

Rationale & Mechanistic Principles

The discovery of novel asymmetric catalysts is a critical bottleneck in modern pharmaceutical development, where enantiopure compounds are strictly required. Chiral amino alcohols represent a privileged class of ligands due to their modular synthesis from the natural amino acid pool and their ability to form rigid, stereodirecting metallacycles with transition metals (e.g., Ru, Zn, Ir).

However, predicting the stereochemical outcome of a novel catalyst computationally remains highly challenging. The difference in energy between two diastereomeric transition states required to achieve 95% enantiomeric excess (ee) is merely ~2 kcal/mol[1]. Because such minute energetic differences are difficult to rationally design, empirical discovery via High-Throughput Screening (HTS) is essential to rapidly navigate the chemical space of chiral ligands and identify optimal catalyst-substrate pairings[2].

Causality in Assay Design

Traditional iterative catalyst discovery—synthesizing, isolating, and testing one metal-ligand complex at a time—is obsolete in the context of accelerated drug development. This protocol leverages an in situ complexation strategy . By mixing metal precursors with a library of chiral amino alcohols directly in a microplate, we rely on the thermodynamic driving force of the chelate effect to assemble the active catalyst. This eliminates the time-consuming purification of individual pre-catalysts.

To overcome the analytical bottleneck, this workflow employs Supercritical Fluid Chromatography (SFC) and multi-substrate

F NMR. SFC utilizes supercritical CO , which possesses higher diffusivity and lower viscosity than standard HPLC solvents. This enables flow rates up to five times faster than traditional HPLC without a loss of resolution, reducing the analysis time per well to under 3 minutes[3]. Alternatively, simultaneous chiral analysis using F NMR with chiral shift reagents allows for multi-substrate screening without any chromatographic separation, vastly increasing throughput[4].

System Architecture & Workflow

Fig 1: Modular HTS workflow for chiral amino alcohol asymmetric catalysis.

Self-Validating System (Trustworthiness)

A high-throughput assay is only as reliable as its controls. To prevent false positives caused by liquid handling errors or analytical drift, this protocol embeds a self-validating logic matrix within every 96-well plate. By including known positive controls, negative controls, and blanks, we establish a statistical Z'-factor. An assay yielding a Z' > 0.5 confirms that the dynamic range of the screening platform is sufficient to distinguish true hits from background noise.

Fig 2: Self-validating plate logic ensuring assay robustness via Z'-factor.

Step-by-Step Methodologies

The following protocols describe the screening of chiral amino alcohols for the Asymmetric Transfer Hydrogenation (ATH) of ketones, a highly relevant transformation in pharmaceutical synthesis.

Protocol A: Automated In Situ Catalyst Generation

Causality Check: Conducting the initial complexation in an inert atmosphere (glovebox) is critical. Trace moisture can coordinate competitively with the metal center, displacing the amino alcohol and leading to high background racemic conversion.

• Stock Solution Preparation: Prepare a 10 mM stock solution of the metal precursor (e.g.,

  ) in anhydrous, degassed dichloromethane (DCM). Prepare 22 mM stock solutions of the chiral amino alcohol library in DCM.

• Automated Dispensing: Using a robotic liquid handler inside an argon-filled glovebox, dispense 10 µL of the Ru-precursor stock (0.1 µmol Ru) into each well of a 2 mL 96-well glass-vial rack.

• Ligand Addition: Dispense 10 µL of the respective chiral amino alcohol (0.22 µmol, 1.1 equiv per Ru) into the designated library wells.

• Control Wells:

  • Positive Control: Add (1R,2S)-ephedrine.

  • Negative Control: Add achiral ethanolamine.

  • Blank: Add pure DCM (no ligand).

• Incubation: Seal the plate and agitate at 40°C for 1 hour to ensure complete thermodynamic assembly of the metallacycle. Evaporate the DCM under a gentle stream of nitrogen.

Protocol B: Parallel Asymmetric Transfer Hydrogenation

Causality Check: Using an azeotropic mixture of formic acid and triethylamine (HCOOH/Et

N) provides a highly soluble, liquid hydrogen donor. This avoids the engineering complexities and safety hazards of applying uniform pressurized H gas across a 96-well microplate.

• Substrate Addition: To the dried catalyst residues, add 500 µL of a 0.2 M solution of the model substrate (e.g., acetophenone) dissolved in a 5:2 mixture of HCOOH/Et

  N.

• Reaction Execution: Seal the 96-well plate with a chemically resistant PTFE-lined mat. Transfer the plate to an orbital shaker and incubate at 30°C for 16 hours at 600 rpm.

• Reaction Quenching: Quench the reaction by adding 500 µL of saturated aqueous NaHCO

  to neutralize the formic acid. Extract the organic products by adding 1 mL of methyl tert-butyl ether (MTBE) to each well.

• Phase Separation: Centrifuge the plate at 3000 rpm for 5 minutes to cleanly separate the aqueous and organic layers.

Protocol C: High-Throughput Chiral Analysis via SFC

Causality Check: SFC is chosen over traditional HPLC because the rapid mass transfer properties of supercritical CO

allow for sub-3-minute run times, enabling the analysis of an entire 96-well plate in under 5 hours[3].

• Sample Dilution: Using a liquid handler, transfer 50 µL of the upper MTBE layer from each well into a shallow 96-well analytical plate containing 150 µL of isopropanol (IPA).

• SFC Execution: Inject 2 µL of each sample onto a chiral stationary phase column (e.g., Amylose-1, 4.6 x 100 mm, 3 µm).

• Parameters: Mobile phase: 90% CO

  / 10% IPA; Flow rate: 4.0 mL/min; Backpressure: 120 bar; Temperature: 40°C; UV Detection: 210 nm.

• Data Processing: Automatically integrate the chromatograms to determine the conversion (ratio of product to starting material) and enantiomeric excess (ratio of major to minor enantiomer peaks).

Quantitative Data Presentation

The following table summarizes a representative dataset derived from the HTS workflow, demonstrating how structural modifications in the amino alcohol scaffold impact catalytic efficacy.

Table 1: Representative HTS Data for ATH of Acetophenone

Well ID	Ligand Scaffold (Amino Alcohol)	Metal Precursor	Conversion (%)	Enantiomeric Excess (ee %)	Hit Status
A01	(1R,2S)-Ephedrine (Positive Control)		>99	92 (R)	Validated
A02	Ethanolamine (Negative Control)		85	0	Validated
A03	None (Blank)		<5	N/A	Validated
B01	(S)-Prolinol derivative		45	12 (S)	Discard
B02	(1R,2S)-cis-1-Amino-indan-2-ol		>99	96 (R)	Lead Hit
B03	(S)-tert-Leucinol		78	65 (S)	Optimize

Note: The Z'-factor calculated from A01 and A02 for this plate is 0.82, indicating an excellent assay with high statistical reliability.

References

1.[2] A High-Throughput Screening Protocol for Fast Evaluation of Enantioselective Catalysts. scilit.com. 2.[1] High Throughput Screening of Asymmetric Bidentate Ligands/Zn Catalysts for Hydrogenation during Pharmaceutical Processes. ijeit.com. 3.[4] Multi-substrate Screening for Asymmetric Catalysis Enabled by 19F NMR-based Simultaneous Chiral Analysis. chemrxiv.org. 4.[3] Overcoming challenges in the purification of chiral amino alcohols. benchchem.com.

Sources

• 1. ijeit.com [ijeit.com]
• 2. A High-Throughput Screening Protocol for Fast Evaluation of Enantioselective Catalysts | Scilit [scilit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Optimization of (1R,3R)-1-Amino-1-phenyl-3-pentanol Mediated Reactions

Welcome to the technical support center for optimizing reactions mediated by the chiral amino alcohol, (1R,3R)-1-Amino-1-phenyl-3-pentanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the application of this versatile catalyst in asymmetric synthesis. Here, you will find in-depth troubleshooting advice and frequently asked questions, grounded in established scientific principles and practical field experience.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions to get your research back on track.

Q1: Why is the enantioselectivity (% ee) of my reaction low or inconsistent?

Low or inconsistent enantiomeric excess is a common hurdle in asymmetric catalysis. Several factors can contribute to this issue, and a systematic investigation is often required.[1][2]

Possible Causes and Solutions:

• Catalyst Integrity: The purity and structural integrity of (1R,3R)-1-Amino-1-phenyl-3-pentanol are paramount. Degradation or impurities can significantly diminish its stereocontrolling ability.

  • Solution: Verify the purity of your catalyst using appropriate analytical techniques (e.g., NMR, chiral HPLC). If degradation is suspected, consider using a fresh batch from a reputable supplier or repurifying your existing stock.[1]

• Reaction Temperature: Temperature plays a critical role in the energy difference between the diastereomeric transition states, which dictates the enantioselectivity.

  • Solution: Lowering the reaction temperature often enhances enantioselectivity by favoring the lower-energy transition state that leads to the major enantiomer.[1][3] It is advisable to screen a range of temperatures (e.g., room temperature, 0 °C, -20 °C, -78 °C) to find the optimal balance between reaction rate and enantioselectivity.[2][4]

• Solvent Effects: The solvent can profoundly influence the conformation of the catalyst-substrate complex and the stability of the transition states.[1][5][6]

  • Solution: Conduct a solvent screen. Ethereal solvents like diethyl ether (Et₂O) or methyl tert-butyl ether (MTBE) and non-polar aromatic solvents like toluene are often good starting points for amino alcohol-mediated reactions.[3][5][7] Avoid highly polar or coordinating solvents unless prior literature suggests their utility for your specific transformation.

• Substrate Purity: Impurities in your starting materials can act as catalyst poisons or participate in non-selective side reactions.

  • Solution: Ensure your substrates are of the highest possible purity. Purification of starting materials before use is highly recommended.[1]

• Inappropriate Catalyst Loading: The amount of catalyst can influence the reaction kinetics and, in some cases, the observed enantioselectivity.

  • Solution: While higher catalyst loading can sometimes improve rates, it's not always beneficial for selectivity. Systematically vary the catalyst loading (e.g., 1 mol%, 5 mol%, 10 mol%) to determine the optimal concentration for your specific reaction.

Q2: My reaction is very slow or fails to reach completion. What can I do?

Poor reaction kinetics can be frustrating. The following points outline potential causes and remedies.

Possible Causes and Solutions:

• Insufficient Catalyst Activity: The inherent reactivity of the catalyst-substrate complex may be low under the chosen conditions.

  • Solution: While lowering the temperature often improves enantioselectivity, it also slows down the reaction rate. A careful balance must be struck. If the reaction is too slow at the optimal temperature for enantioselectivity, consider slightly increasing the temperature or extending the reaction time.[8]

• Catalyst Deactivation: The catalyst may be degrading over the course of the reaction.

  • Solution: As mentioned in Q1, ensure the integrity of your catalyst. Additionally, consider if any of your reagents or byproducts could be reacting with and deactivating the catalyst. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.

• Poor Solubility: If any of the reactants or the catalyst itself has poor solubility in the chosen solvent, the reaction will be slow.

  • Solution: Choose a solvent system where all components are well-dissolved at the reaction temperature. A solvent screen can be beneficial here as well.

• Product Inhibition: In some cases, the product of the reaction can bind to the catalyst, inhibiting its turnover.[2]

  • Solution: Adjusting the reaction concentration may help. Running the reaction at a more dilute concentration can sometimes mitigate product inhibition.[2]

Q3: I am observing the formation of significant side products. How can I improve the reaction's selectivity?

The formation of side products reduces the yield of your desired chiral molecule and complicates purification.

Possible Causes and Solutions:

• Mismatched Reactant Stoichiometry: An incorrect ratio of reactants can lead to undesired side reactions.

  • Solution: Carefully control the stoichiometry of your reactants. In some cases, using a slight excess of one reactant can help drive the desired reaction to completion and minimize side product formation.

• Presence of Water or Protic Impurities: Water can interfere with many organocatalytic reactions, leading to hydrolysis of reagents or intermediates.

  • Solution: Use anhydrous solvents and reagents. Drying solvents over appropriate drying agents and handling reagents under an inert atmosphere can significantly improve reaction outcomes.

• Undesired Reaction Pathways: The reaction conditions may be promoting alternative, non-stereoselective reaction pathways.

  • Solution: Re-evaluate your reaction conditions. A change in solvent, temperature, or the addition of co-catalysts or additives might be necessary to favor the desired pathway. For instance, in some amino alcohol-catalyzed reactions, the addition of a Lewis acid or base can influence the reaction course.[1]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the application of (1R,3R)-1-Amino-1-phenyl-3-pentanol.

What types of reactions is (1R,3R)-1-Amino-1-phenyl-3-pentanol typically used for?

(1R,3R)-1-Amino-1-phenyl-3-pentanol is a chiral β-amino alcohol, a class of organocatalysts well-known for their effectiveness in a variety of asymmetric transformations.[9] These include, but are not limited to:

• Asymmetric additions to carbonyl compounds: This includes the addition of organozinc reagents to aldehydes and ketones.[10]

• Michael additions: Catalyzing the conjugate addition of nucleophiles to α,β-unsaturated compounds.[5]

• Aldol reactions: Promoting the stereoselective formation of carbon-carbon bonds between aldehydes or ketones.

• Asymmetric reductions: In combination with a hydride source like borane, it can facilitate the enantioselective reduction of prochiral ketones.[11]

How does the structure of (1R,3R)-1-Amino-1-phenyl-3-pentanol contribute to its catalytic activity and stereoselectivity?

The efficacy of this catalyst stems from its bifunctional nature. The amino group can act as a Lewis base or participate in the formation of a chiral enamine or iminium ion intermediate.[9][10] The hydroxyl group can act as a Brønsted acid or a hydrogen bond donor, helping to orient the substrate within the chiral environment of the catalyst.[9] The specific stereochemistry at the C1 and C3 positions creates a well-defined three-dimensional pocket that directs the approach of the reactants, leading to the preferential formation of one enantiomer of the product.

What is a good starting point for optimizing a new reaction with this catalyst?

A systematic approach is key to successful optimization.[12] A recommended starting point is to perform a screening of reaction parameters.

Table 1: Recommended Starting Conditions and Screening Parameters

Parameter	Initial Condition	Screening Range	Rationale
Catalyst Loading	10 mol%	1 - 20 mol%	To find the optimal balance between reaction rate and cost.
Temperature	Room Temperature (25 °C)	-78 °C to 40 °C	Lower temperatures often improve enantioselectivity.[1][4]
Solvent	Toluene	Toluene, THF, Et₂O, CH₂Cl₂, Hexane	Solvent polarity and coordinating ability can significantly impact the reaction.[1][5]
Concentration	0.1 M	0.05 M - 0.5 M	Can influence reaction rates and mitigate product inhibition.

How do I analyze the enantiomeric excess (% ee) of my product?

The most common method for determining the enantiomeric excess of a chiral product is through chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC). These techniques use a chiral stationary phase to separate the two enantiomers, allowing for their quantification.

Section 3: Experimental Protocols & Visualizations

Representative Experimental Protocol: Asymmetric Reduction of a Prochiral Ketone

This protocol is a general guideline and may require optimization for specific substrates.

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere (e.g., Argon), dissolve (1R,3R)-1-Amino-1-phenyl-3-pentanol (0.1 mmol) in anhydrous THF (2 mL).

• Hydride Source Addition: Cool the solution to 0 °C and slowly add a solution of borane-dimethyl sulfide complex (BH₃·SMe₂, 0.1 mmol) in THF. Stir the mixture at 0 °C for 30 minutes to form the active catalyst.

• Substrate Addition: To the catalyst solution, add a solution of the prochiral ketone (1.0 mmol) in anhydrous THF (3 mL) dropwise over 10 minutes.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, quench the reaction by the slow addition of methanol (5 mL). Remove the solvent under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess of the chiral alcohol product by chiral HPLC or GC analysis.

Logical Workflow for Troubleshooting Low Enantioselectivity

Caption: A systematic workflow for troubleshooting low enantioselectivity.

Conceptual Diagram of Catalyst-Substrate Interaction

Caption: Bifunctional activation of a substrate by the amino alcohol catalyst.

References

• BenchChem. (n.d.). Technical Support Center: Asymmetric Synthesis Catalyst Selection.
• Unknown Author. (n.d.). Asymmetric reactions_synthesis.
• RSC Publishing. (2020, December 22). Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes.
• PMC. (n.d.). Asymmetric Synthesis of γ-Amino Alcohols by Copper-Catalyzed Hydroamination.
• ACS Publications. (2024, August 30). Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters | Organic Letters.
• PNAS. (n.d.). Asymmetric catalysis: An enabling science.
• BenchChem. (n.d.). Troubleshooting guide for the synthesis of chiral alcohols.
• PMC. (2024, August 30). Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters.
• MDPI. (2021, August 14). Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System.
• RSC Publishing. (n.d.). Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols - Journal of the Chemical Society, Perkin Transactions 1.
• Semantic Scholar. (n.d.). Simple primary b-amino alcohols as organocatalysts for the asymmetric Michael addition of b-keto esters to nitroalkenes.
• PMC. (2019, October 24). Effect of Different Amino Acids and Heating Conditions on the Formation of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and Its Kinetics Formation Using Chemical Model System.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09041G [pubs.rsc.org]
• 6. Asymmetric Synthesis of γ-Amino Alcohols by Copper-Catalyzed Hydroamination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of Different Amino Acids and Heating Conditions on the Formation of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and Its Kinetics Formation Using Chemical Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pnas.org [pnas.org]
• 11. Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. people.uniurb.it [people.uniurb.it]

Technical Support Center: Stereochemical Optimization of (1R,3R)-1-Amino-1-phenyl-3-pentanol

Welcome to the Technical Support Center for the synthesis and application of (1R,3R)-1-Amino-1-phenyl-3-pentanol . This chiral syn-1,3-amino alcohol is a highly privileged scaffold, frequently utilized as a bidentate chiral ligand in asymmetric catalysis and as a critical building block in pharmaceutical development[1][2].

Because 1,3-amino alcohols possess two distinct stereocenters separated by a methylene bridge, controlling their relative (syn vs. anti) and absolute stereochemistry requires precise mechanistic control. This guide addresses the most common troubleshooting scenarios researchers encounter when attempting to maximize the diastereoselectivity of this specific molecule.

Frequently Asked Questions & Troubleshooting Guides

Q1: We are synthesizing (1R,3R)-1-amino-1-phenyl-3-pentanol via the reduction of the corresponding β-amino ketone. Our diastereomeric ratio (dr) heavily favors the anti product. How can we invert this to exclusively yield the syn-(1R,3R) diastereomer?

The Causality: The stereochemical outcome of β-amino ketone reductions is dictated by the conformational rigidity of the transition state during hydride transfer. Standard hydride sources (like

in methanol) proceed via an open transition state. According to the Felkin-Anh model, the molecule minimizes steric interactions, which naturally leads to hydride attack from the face that generates the anti-1,3-amino alcohol.

To override this inherent preference and force syn-selectivity, you must induce a chelation-controlled pathway [3]. By introducing a Lewis acid (such as

or using ), the metal coordinates simultaneously to the carbonyl oxygen and the protected amine nitrogen. This forms a rigid, chair-like six-membered cyclic transition state (Cram-chelate model). The hydride is then delivered intramolecularly or from the least sterically hindered face of this locked ring, yielding the syn-(1R,3R) configuration with exceptional diastereoselectivity (>95:5 dr). Alternatively, reducing a β-hydroxy N-sulfinyl imine precursor with catecholborane has been proven to yield highly syn-selective outcomes due to the directing effect of the sulfinyl group[4].

Self-Validating Protocol: Chelation-Controlled Zinc Borohydride Reduction

• Preparation: Dissolve the N-protected β-amino ketone precursor (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the system to -78 °C.

• Chelation: Slowly add a pre-cooled solution of

  (2.5 eq) in ether dropwise. Validation checkpoint: The solution may slightly change color as the rigid Zn-chelate complex forms. Stir for 30 minutes at -78 °C.

• Reduction: Allow the reaction to stir at -78 °C for 4 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The syn-diastereomer typically runs slightly lower (lower

  ) than the anti-isomer due to stronger intramolecular hydrogen bonding.

• Buffered Quench: Quench the reaction at -78 °C by adding saturated aqueous

  . This prevents the alkaline destruction of the newly formed stereocenters.

• Extraction: Warm to room temperature, extract with DCM, dry over

  , and concentrate.

Mechanistic divergence in the reduction of β-amino ketones based on transition state rigidity.

Q2: After achieving a good dr in the reaction mixture, the isolated yield of (1R,3R)-1-amino-1-phenyl-3-pentanol shows significant epimerization at the C1 position. What is causing this post-reaction degradation?

The Causality: 1,3-amino alcohols with a benzylic amine position (such as the C1-phenyl group in your molecule) are highly susceptible to retro-Mannich fragmentation or retro-aldol-like epimerization. If the aqueous workup is too basic or too acidic, the molecule can transiently open into an iminium/enolate intermediate. Because the benzylic position stabilizes the resulting carbocation/iminium species, the C1 stereocenter scrambles rapidly, ruining your diastereoselectivity.

The Fix:

• Strict pH Control: Never use strong acids (like

  ) or strong bases (like ) during the quench. Always use mildly acidic buffers like saturated or Rochelle's salt (potassium sodium tartrate) if clearing aluminum emulsions.

• Chromatography Deactivation: Silica gel is acidic enough to induce epimerization of benzylic 1,3-amino alcohols. Pre-treat your silica column by flushing it with 1-2% Triethylamine (

  ) in hexanes before loading your compound.

Troubleshooting workflow for identifying and resolving post-reaction epimerization.

Q3: When utilizing (1R,3R)-1-amino-1-phenyl-3-pentanol as a chiral bidentate ligand in the asymmetric addition of diethylzinc to benzaldehyde, our enantiomeric excess (ee) is plateauing at 60%. How can we optimize the ligand?

The Causality: The efficacy of 1,3-amino alcohols as chiral ligands relies on the formation of a rigid bidentate N,O-chelate with the transition metal (e.g., Zn(II))[1]. The (1R,3R) syn-configuration forms a specific chair-like metallacycle. The ethyl group at C3 and the phenyl group at C1 project outward to create the chiral pocket. If the ee is low, the primary amine (

) is likely too unhindered, allowing the metallacycle to flex or permitting the formation of non-selective, oligomeric zinc species.

The Fix: Convert the primary amine to a secondary or tertiary amine. Alkylating the nitrogen (e.g., synthesizing the N,N-dimethyl or N-benzyl derivative of (1R,3R)-1-amino-1-phenyl-3-pentanol) increases the steric bulk at the nitrogen atom. This restricts the conformational rotation of the metallacycle and forces the incoming substrate to approach exclusively from the unshielded face of the chiral pocket, drastically improving the ee of your catalytic reaction.

Quantitative Data: Reducing Agents & Diastereoselectivity

To aid in experimental design, the following table summarizes the expected diastereomeric ratios (dr) when reducing the β-amino ketone precursor of 1-amino-1-phenyl-3-pentanol under various conditions.

Reducing Agent	Additive / Lewis Acid	Dominant Transition State Model	Predominant Diastereomer	Typical dr (syn:anti)
	None	Open (Felkin-Anh)	anti	25:75 to 30:70
L-Selectride	None	Steric Approach Control	anti	< 10:90
	None (Self-chelating)	Chelated (Cram-Chelate)	syn	> 95:5
		Chelated (Cram-Chelate)	syn	> 92:8
Catecholborane	None (on N-sulfinyl imine)	Directed Intramolecular	syn	> 95:5

Note: Data synthesized from standard chelation-controlled reduction paradigms of N-protected β-amino ketones and N-sulfinyl imines[3][4].

References

• [4] Ellman, J. A., et al. "Development and Application of a New General Method for the Asymmetric Synthesis of syn- and anti-1,3-Amino Alcohols." Journal of the American Chemical Society.[Link]

• [3] Bartoli, G., et al. "Lewis Acid‐Mediated Diastereoselective Reduction of N‐Protected β‐Amino Ketones: Influence of the Nature of the Metal Atom and of the Nitrogen Protecting Group." European Journal of Organic Chemistry.[Link]

• [1] Vilaplana, M. J., et al. "1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis." ResearchGate.[Link]

• [2] "Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters." PMC - National Institutes of Health.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Common side reactions and byproducts in syntheses involving (1R,3R)-1-Amino-1-phenyl-3-pentanol

Welcome to the technical support guide for the synthesis of (1R,3R)-1-Amino-1-phenyl-3-pentanol. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges, side reactions, and byproduct formations encountered during the synthesis of this and related chiral 1,3-amino alcohols. Our goal is to provide not just solutions, but a deep understanding of the underlying chemical principles to empower your experimental success.

Frequently Asked Questions (FAQs) & Troubleshooting

This guide is structured in a question-and-answer format to directly address the practical issues you may face in the lab.

Category 1: Stereochemical Purity & Control

A1: Low diastereomeric excess is one of the most common hurdles in the synthesis of molecules with multiple stereocenters like 1-Amino-1-phenyl-3-pentanol. The root cause typically lies in the key stereocenter-forming step, which is often the reduction of a β-amino ketone precursor.

Causality & Mechanism: The stereochemical outcome of the ketone reduction is dictated by the facial selectivity of hydride delivery to the carbonyl group. This is influenced by the steric and electronic environment established by the existing stereocenter at the alpha position (the carbon bearing the amino group).

• Chelation Control: In some cases, the amino group and the carbonyl oxygen can coordinate to a metal ion (from the hydride reagent or an additive), forming a rigid five-membered ring. The hydride then attacks from the less hindered face.

• Felkin-Anh Model: In the absence of strong chelation, the conformation of the molecule is predicted by the Felkin-Anh model. The largest substituent (phenyl group) orients itself perpendicular to the carbonyl, and the nucleophile (hydride) attacks along the Bürgi-Dunitz trajectory from the less sterically hindered face.

Failure to control these factors leads to a mixture of diastereomers.

Troubleshooting & Optimization:

• Choice of Reducing Agent: This is the most critical factor. Sterically bulky hydride reagents often provide higher diastereoselectivity by exaggerating the steric differences between the two faces of the carbonyl.[1]

• Reaction Temperature: Lowering the reaction temperature (e.g., from room temperature to -78 °C) can significantly enhance diastereoselectivity by increasing the energy difference between the competing transition states.[1]

• Protecting Group Strategy: The size and nature of the protecting group on the amino functionality can influence the steric environment. A bulky protecting group can enhance facial bias.

• Solvent Effects: The coordinating ability of the solvent can impact chelation pathways. It is often necessary to screen different solvents to find the optimal conditions.[2][3]

Table 1: Effect of Reducing Agent on Diastereoselectivity (Illustrative Data)

Reducing Agent	Typical Temperature	Common Solvent	Expected Major Diastereomer	Typical d.e. (%)
Sodium Borohydride	0 °C to 25 °C	Methanol	(1R,3R) or (1R,3S)	40-70
Lithium Aluminum Hydride	0 °C to 25 °C	THF	(1R,3R) or (1R,3S)	60-85
L-Selectride®	-78 °C	THF	Often high for one isomer	>95[1]
K-Selectride®	-78 °C	THF	Often high for one isomer	>95

A2: Racemization, the loss of enantiomeric purity, is a serious issue that can occur at different stages of the synthesis or workup. For β-amino alcohols, both the carbon bearing the hydroxyl group (C3) and the one bearing the amino group (C1) can be susceptible under certain conditions.

Causality & Mechanism:

• Racemization at C1 (Amino-bearing center): This center is particularly vulnerable under conditions that allow for the formation of an imine or enamine intermediate. Harsh pH (strongly acidic or basic) or high temperatures can facilitate this process.[4] The reversible formation of the achiral enamine or tautomerization of the imine effectively scrambles the stereochemistry.

• Racemization at C3 (Alcohol-bearing center): While generally more stable, this center can racemize via an oxidation-reduction mechanism. If trace amounts of oxidizing agents are present, the alcohol can be converted to the ketone, which can then be re-reduced non-stereoselectively. Some metal catalysts used for racemization of amino alcohols operate via a transient oxidation to an amino ketone.[5]

Troubleshooting & Prevention:

• Maintain Mild pH: During workup and purification, avoid strongly acidic or basic conditions. Use buffered solutions where possible. If an acid or base is required, use it at low temperatures and for the minimum time necessary.

• Lower Reaction Temperatures: High temperatures provide the activation energy for epimerization. Perform reactions at the lowest temperature that allows for a reasonable rate.[4]

• Use of Protecting Groups: Ensure that protecting groups for both the amino and hydroxyl functionalities are stable under the reaction conditions and can be removed under mild conditions that do not induce racemization.[4]

• Inert Atmosphere: To prevent unwanted oxidation of the alcohol, which could lead to racemization via a ketone intermediate, conduct reactions under an inert atmosphere (e.g., Nitrogen or Argon).

Caption: Desired synthesis pathway versus common side reactions.

Category 3: Purification Challenges

A5: Separating diastereomers can be challenging but is often achievable due to their different physical properties. If chromatographic separation is difficult or not scalable, diastereomeric salt crystallization is the classical and most effective method. [6] Methodology: Diastereomeric Salt Crystallization

This technique involves reacting the mixture of amino alcohol diastereomers with a single enantiomer of a chiral acid (a resolving agent) to form a pair of diastereomeric salts. [2][3][6]These salts have different solubilities, allowing one to be selectively crystallized.

Step-by-Step Protocol:

• Select a Resolving Agent: Common choices for resolving amino alcohols include optically active tartaric acid, mandelic acid, or camphorsulfonic acid. [3][4]2. Salt Formation: Dissolve the diastereomeric mixture of your amino alcohol in a suitable solvent (e.g., ethanol, methanol, or acetonitrile/water mixtures). [6]Add an equimolar amount of the chosen chiral resolving agent.

• Crystallization: Allow the solution to cool slowly to promote the crystallization of the less soluble diastereomeric salt. Seeding with a small crystal can be beneficial.

• Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent to remove the more soluble salt and other impurities. [6]5. Analysis: Check the diastereomeric purity of the crystallized salt by NMR or by liberating a small sample of the free amine and analyzing it by chiral HPLC.

• Recrystallization (if needed): If the purity is not sufficient, one or two rounds of recrystallization can significantly enhance the diastereomeric excess. [6]7. Liberation of the Free Amine: Suspend the pure diastereomeric salt in water and add a base (e.g., NaOH or K₂CO₃ solution) to deprotonate the amine. Extract the free (1R,3R)-1-Amino-1-phenyl-3-pentanol into an organic solvent (e.g., dichloromethane or ethyl acetate). Wash, dry, and evaporate the solvent to yield the purified product. [6] Table 2: Troubleshooting Diastereomeric Salt Crystallization

Issue	Potential Cause(s)	Recommended Solution(s)
No crystals form	Product is too soluble; solution is too dilute.	Concentrate the solution; try a different, less polar solvent system; cool to a lower temperature. [6]
Oily precipitate forms	Product is "oiling out" instead of crystallizing.	Dilute the solution slightly; try a different solvent; cool the solution more slowly. [6]
Low diastereomeric excess (d.e.)	Incomplete separation; co-crystallization.	Perform multiple recrystallizations; screen different resolving agents and solvents to maximize the solubility difference between the salts. [6]
Difficulty liberating the free amine	Incomplete neutralization; emulsion formation.	Ensure at least one full equivalent of base is used; add brine to the aqueous layer to break emulsions during extraction. [6]

References

• Reddy, K. L., et al. (2001). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1′-Bi-2-naphthol. The Journal of Organic Chemistry, 66(10), 3567–3570. [Link]

• ACS Publications. (2001). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. The Journal of Organic Chemistry. [Link]

• ACS Omega. (2025). Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization. ACS Publications. [Link]

• PMC. (2026). Chemoselective Synthesis of δ‑Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. National Center for Biotechnology Information. [Link]

• Koolman, H. (n.d.). Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. [Link]

• ResearchGate. (2025). Racemization of chiral amino alcohols: Catalyst selection and characterization. ResearchGate. [Link]

• PMC. (n.d.). Allylic C—H Amination for the Preparation of syn-1,3-Amino Alcohol Motifs. National Center for Biotechnology Information. [Link]

• Wikipedia. (n.d.). Phenylalaninol. Wikipedia. [Link]

• Radboud Repository. (2015). Enantio- and diastereoselective synthesis of γ-amino alcohols. Radboud University. [Link]

• PMC. (2025). Enantioselective synthesis of vicinal amino alcohols promoted by fluorine-containing counteranions. National Center for Biotechnology Information. [Link]

• PMC. (n.d.). Synthesis of anti-1,3-Amino Alcohol Motifs via Pd(II)/SOX catalysis with the Capacity for Stereodivergence. National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.). CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.

• Semantic Scholar. (2022). Diastereoconvergent synthesis of anti-1,2-amino alcohols with N-containing quaternary stereocenters via selenium-catalysis. Semantic Scholar. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Purification techniques for products synthesized with (1R,3R)-1-Amino-1-phenyl-3-pentanol

This guide serves as a specialized technical support resource for the purification of (1R,3R)-1-Amino-1-phenyl-3-pentanol . It is designed for researchers and process chemists encountering challenges with diastereomeric resolution, yield optimization, and impurity removal.

Status: Active Ticket Type: Technical Guide / Troubleshooting Assigned Specialist: Senior Application Scientist

Core Purification Workflows

The purification of (1R,3R)-1-Amino-1-phenyl-3-pentanol is critical due to the presence of two chiral centers. The primary challenge is separating the target (1R,3R) isomer from its diastereomer (1S,3R) and enantiomer (1S,3S), alongside removing unreacted ketones or metal residues from synthesis.

Workflow A: Diastereomeric Salt Crystallization (Scalable)

Best for: Gram-to-kilogram scale purification where >98% de (diastereomeric excess) is required.

The Mechanism: Since enantiomers have identical physical properties in achiral environments, direct crystallization fails. We introduce a chiral resolving agent (an acid) to form diastereomeric salts.[1][2] These salts possess distinct lattice energies and solubilities, allowing the target (1R,3R)-salt to precipitate while the impurities remain in the mother liquor [1].

Protocol:

• Solvent Selection: Use Isopropanol (IPA) or Ethanol (EtOH) . Avoid protic solvents with high water content initially to prevent oiling out.

• Resolving Agent: (R,R)-Tartaric acid or (S)-Mandelic acid are the primary candidates.

  • Stoichiometry: 0.5 to 1.0 equivalents relative to the amine.

• Process:

  • Dissolve crude amine in hot IPA (60-70°C).

  • Add the resolving agent dissolved in hot IPA.[3]

  • Controlled Cooling: Cool to room temperature over 4–6 hours. Rapid cooling traps impurities.

  • Seed Crystals: If available, seed at 40°C to induce nucleation.

• Liberation: Filter the salt, wash with cold IPA, and basify with 1M NaOH. Extract with Dichloromethane (DCM) to recover the free base.

Workflow B: Acid-Base Extraction (Pre-Purification)

Best for: Removing non-basic impurities (ketones, hydrocarbons) before crystallization.

• Dissolve the crude reaction mixture in Methyl tert-butyl ether (MTBE) or Toluene .

• Extract with 1M HCl (aqueous). The amino alcohol moves to the aqueous phase; non-basic impurities remain in the organic phase.

• Wash the aqueous layer twice with fresh MTBE.

• Basify the aqueous layer to pH >12 using NaOH or KOH .

• Extract back into DCM or Ethyl Acetate . Dry over Na₂SO₄ and concentrate.

Workflow C: Preparative Chiral Chromatography (High Purity)

Best for: Final polishing or analytical standard preparation.

• Stationary Phase: Polysaccharide-based columns (e.g., Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1). The amine modifier is critical to prevent peak tailing caused by the interaction of the amino group with residual silanols on the silica support [2].

Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying the crude reaction mixture.

Caption: Decision matrix for selecting the optimal purification route based on scale and initial purity.

Troubleshooting Guide (Help Desk)

Issue 1: The product is "oiling out" instead of crystallizing.

Diagnosis: This phenomenon occurs when the liquid-liquid phase separation (LLPS) boundary is crossed before the solubility curve. It often happens in the presence of impurities or water. Solution:

• Solvent Switch: Switch from pure IPA to an IPA/Hexane or Ethyl Acetate/Hexane mixture. The non-polar co-solvent reduces the solubility of the oil phase.

• High-Shear Mixing: Vigorous stirring during the cooling phase can disrupt oil droplets and promote nucleation.

• Seeding: Add a seed crystal of the pure salt at the cloud point.

Issue 2: Low Diastereomeric Excess (de) after crystallization.

Diagnosis: Eutectic formation or inclusion of the wrong diastereomer in the crystal lattice. Solution:

• Recrystallization: Do not discard the solid. Recrystallize it from a solvent with higher solubility (e.g., add 5-10% Methanol to IPA). This "polishing" step often boosts de from 85% to >99%.

• Slow Down: Cooling too fast traps the kinetic product (often the impurity). Reduce cooling rate to 5°C/hour.

Issue 3: Peak Tailing in HPLC Analysis.

Diagnosis: The basic amino group is interacting with acidic silanol sites on the column stationary phase. Solution:

• Add 0.1% Diethylamine (DEA) or Triethylamine (TEA) to the mobile phase. This blocks the silanol sites, sharpening the amine peak [2].

Key Data & Specifications

Parameter	Specification / Recommendation
Target Isomer	(1R,3R)-1-Amino-1-phenyl-3-pentanol
Common Impurities	(1S,3R)-diastereomer, Acetophenone derivatives
Preferred Resolving Agent	(R,R)-Tartaric Acid (for R,R amine)
Crystallization Solvent	Isopropanol (IPA) or Ethanol
HPLC Column	Chiralpak AD-H or OD-H (Amylose/Cellulose based)
Storage	Hygroscopic; Store under Nitrogen at 2-8°C

Frequently Asked Questions (FAQ)

Q: Can I use kinetic resolution instead of crystallization? A: Yes. Lipase-catalyzed acylation (e.g., Candida antarctica Lipase B) can selectively acylate one enantiomer of the amino alcohol. However, this requires careful optimization of the acyl donor (e.g., vinyl acetate) and solvent to ensure the enzyme recognizes the specific steric bulk of the phenyl-pentanol chain [3].

Q: How do I remove residual palladium if I used hydrogenation for synthesis? A: Treat the free base solution with a metal scavenger resin (e.g., SiliaMetS® Thiol) or wash with an aqueous solution of N-acetylcysteine before the final crystallization.

Q: Why is the melting point of my salt lower than reported? A: This is a classic sign of low diastereomeric purity or solvate formation. Dry the sample under high vacuum (40°C, <10 mbar) for 12 hours to remove solvent. If the melting point remains broad, perform a recrystallization.

References

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019).[3] Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry. Link

• Sygnature Discovery.[4] (2020). The Dark Art of Chemistry: Chiral Chromatography. Link

• BenchChem. (2025).[1][5][6][7] Stereoisomerism in Phenylpentanol Derivatives: A Comparative Guide. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 4. sygnaturediscovery.com [sygnaturediscovery.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Chiral Auxiliary Cleavage &amp; Racemization Control

Status: Operational Ticket ID: RAC-CLV-001 Subject: Troubleshooting Racemization & Yield Loss During Auxiliary Removal Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Diagnostic Triage: Start Here

Before modifying your reaction parameters, identify the specific failure mode. Racemization during cleavage is rarely random; it is a deterministic outcome of competing mechanistic pathways.

Visual Decision Matrix: Selecting the Correct Cleavage Protocol

Figure 1: Decision matrix for selecting cleavage conditions based on auxiliary type and desired product. Green nodes indicate high-fidelity pathways; yellow/red indicate pathways requiring stricter parameter control.

Evans Oxazolidinone: The Hydrolysis Protocol

The Issue: Why did my ee drop with LiOH?

Using Lithium Hydroxide (LiOH) alone is the most common cause of racemization and yield loss.

• Regioselectivity Failure: Hydroxide (

  ) is a hard nucleophile and often attacks the endocyclic carbonyl (the auxiliary ring) rather than the exocyclic carbonyl (your product).

• Enolization: To compensate for slow reactivity, chemists heat the reaction. This promotes deprotonation at the

  -position, destroying the stereocenter.

The Fix: The Peroxide Effect (LiOH / H2O2)

You must use Hydrogen Peroxide.[1] The hydroperoxide anion (

) exhibits the -effect , making it significantly more nucleophilic than hydroxide, yet less basic ( ~11.6 vs 15.7). This allows the reaction to proceed at , kinetically favoring cleavage over enolization.

Mechanistic Pathway & Failure Points [2]

Figure 2: Mechanistic divergence between Hydroxide and Hydroperoxide mediated cleavage.

Standard Operating Procedure (SOP): LiOH/H2O2 Cleavage

Target: Carboxylic Acid Product

Parameter	Specification	Reason
Solvent	THF:Water (3:1)	Ensures solubility of both organic substrate and LiOH.
Temperature	(Strict)	Suppresses enolization rates.
Stoichiometry	LiOH (2.0 equiv) / (4.0 equiv)	Excess peroxide ensures is the active species.
Quench	or	CRITICAL: Destroys excess peroxides before workup.

Step-by-Step Protocol:

• Dissolve the imide in THF/H2O (3:1) and cool to

  .

• Add

  (30% aq, 4 equiv) via syringe over 5 minutes.

• Add LiOH (monohydrate, 2 equiv) slowly. Note: Monitor internal temp; exotherm indicates perhydrolysis.

• Stir at

  until TLC indicates consumption (typically < 1 hour).

• The Self-Validating Step: Check pH. If pH > 12, add small amounts of buffer; high pH risks epimerization.

• Quench: Add saturated aqueous

  (1.5 equiv relative to peroxide) at . Stir 15 mins.

  • Validation: Test with starch-iodide paper. If it turns blue, peroxides are still present. Add more sulfite.

• Acidify to pH 2-3 with 1N HCl and extract with EtOAc.

Myers Pseudoephedrine: Handling "Sticky" Auxiliaries

The Issue: Harsh Hydrolysis Conditions

Pseudoephedrine amides are exceptionally stable. Acidic hydrolysis (sulfuric acid/dioxane) requires reflux, which degrades sensitive substrates. Basic hydrolysis requires high temperatures, risking retro-aldol or epimerization.

The Fix: Reductive Cleavage or Modified Hydrolysis

If your product allows, reductive cleavage to the primary alcohol is the safest route regarding stereointegrity. If you need the acid, use the dual-base method.

FAQ: Myers Auxiliary Troubleshooting

Q: I need the aldehyde, but I'm getting the alcohol. How do I stop the reduction? A: You cannot stop

at the aldehyde stage effectively. Use Lithium Triethoxyaluminum Hydride ( ) .[3]

• Protocol: Generate in situ by adding dry EtOAc (1 equiv) to LAH in THF at

  , stir 30 mins, then cool to before adding your amide. This sterically bulky hydride is less aggressive.

Q: I must have the carboxylic acid, but the standard NaOH reflux is racemizing my product. A: Switch to the Tetraalkylammonium Hydroxide method.

• Use

  (TBAH) in THF/H2O. The organic cation increases the solubility of the hydroxide in the organic phase, allowing the reaction to proceed at lower temperatures ( ) compared to the standard NaOH/tBuOH reflux ( ).

Transesterification: The Ti(OEt)4 Shortcut

The Issue: Direct conversion to Ester

Converting the auxiliary directly to an ester often involves "magic" mixtures (e.g., DMAP/MeOH) that are notorious for racemization due to the basicity of DMAP.

The Fix: Titanium(IV) Ethoxide Catalysis

acts as a mild Lewis acid catalyst.[4] It activates the exocyclic carbonyl for attack by the alcohol solvent without generating strong basic species that deprotonate the -position.

Protocol:

• Dissolve Evans adduct in anhydrous Ethanol (or desired alcohol).

• Add

  (10-20 mol%).

• Reflux gently.

• Validation: Monitor the disappearance of the imide. If slow, do not add base. Increase catalyst loading to 50 mol%.

• Workup: Quench with water (forms

  precipitate). Filter through Celite.

References

• Evans, D. A.; Britton, T. C.; Ellman, J. A. (1987). "Contrasteric carboximide hydrolysis with lithium hydroperoxide". Tetrahedron Letters, 28(49), 6141-6144.

• Myers, A. G.; Yang, B. H.; Chen, H.; McKinstry, L.; Kopecky, D. J.; Gleason, J. L. (1997). "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones".[5][6][7] Journal of the American Chemical Society, 119(28), 6496-6511.

• Krenske, E. H. (2012). "The Mechanism of Cleavage of Evans Chiral Auxiliaries by LiOOH: Origins of the Different Regioselectivities Obtained with LiOH, LiOOH, LiOBn, and LiSBn". The Journal of Organic Chemistry, 77(8), 3969-3977.

• Gage, J. R.; Evans, D. A. (1990). "Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3S)-3-Hydroxy-2-methylpentanoic acid". Organic Syntheses, 68, 83.

Sources

• 1. researchgate.net [researchgate.net]
• 2. UQ eSpace [espace.library.uq.edu.au]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Enhancing the recovery and recycling of (1R,3R)-1-Amino-1-phenyl-3-pentanol auxiliary

Welcome to the technical support center for the (1R,3R)-1-Amino-1-phenyl-3-pentanol chiral auxiliary. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the efficient recovery and recycling of this valuable synthetic tool. The ability to recycle a chiral auxiliary is a cornerstone of sustainable and cost-effective asymmetric synthesis.[1][2][3] This center is structured to help you overcome common challenges and optimize your workflow.

Troubleshooting Guide: Overcoming Common Recovery Hurdles

This section addresses specific issues encountered during the recovery process in a direct question-and-answer format.

Issue 1: Low Overall Recovery Yield

Q1: We are experiencing a significant loss of the auxiliary after the cleavage and workup steps. What are the primary causes and how can we mitigate them?

A1: Low recovery yield is a multifaceted issue often stemming from incomplete reaction cleavage, suboptimal extraction, or physical loss during transfers. Let's break down the likely culprits:

• Incomplete Hydrolysis of the N-Acyl Moiety: The crucial first step is the complete cleavage of your product from the auxiliary. For N-acyl derivatives, this is typically an amide hydrolysis. Amide bonds are notoriously stable and often require heating with strong acid or base to achieve complete cleavage.[4][5][6]

  • Causality: If hydrolysis is incomplete, a portion of your auxiliary remains covalently bonded to the product, making it impossible to separate through standard acid-base extraction.

  • Solution: Monitor the hydrolysis reaction meticulously using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][7] If starting material persists, consider extending the reaction time or cautiously increasing the temperature. For particularly stubborn amides, switching from basic (e.g., NaOH, KOH) to acidic (e.g., HCl, H₂SO₄) hydrolysis conditions, or vice-versa, may be beneficial.

• Suboptimal pH for Extraction: The recovery of (1R,3R)-1-Amino-1-phenyl-3-pentanol relies on its basic amino group. The efficiency of the acid-base extraction is critically dependent on precise pH control.[8][9][10]

  • Causality: To extract the auxiliary into the aqueous phase, the solution must be acidic enough to fully protonate the amino group (R-NH₂ → R-NH₃⁺), rendering it a water-soluble salt. Conversely, to recover it from the aqueous phase back into an organic solvent, the solution must be made sufficiently basic to deprotonate the ammonium salt back to the neutral, organic-soluble amine.

  • Solution:

    • Acid Wash: After cleavage, ensure the pH of the aqueous/organic mixture is adjusted to ~1-2 with an acid like 1M HCl to extract the auxiliary into the aqueous layer.[1]

    • Basification: To recover the auxiliary, separate the aqueous layer and adjust its pH to ~10-11 with a base like 1M NaOH before re-extracting with an organic solvent (e.g., Dichloromethane, Ethyl Acetate).[1] Use a pH meter for accuracy.

• Emulsion Formation: Vigorous shaking of biphasic mixtures, especially those containing salts or slightly soluble species, can lead to stable emulsions, trapping the auxiliary and making phase separation difficult.

  • Causality: Emulsions are colloidal suspensions of one liquid in another, preventing the clean separation of aqueous and organic layers.

  • Solution: To break an emulsion, add a saturated solution of sodium chloride (brine). The increased ionic strength of the aqueous phase helps to coalesce the dispersed droplets. If this fails, centrifugation or filtering the mixture through a pad of Celite can be effective. When mixing, use gentle inversions of the separatory funnel rather than vigorous shaking.[8][9]

Issue 2: Purity of Recovered Auxiliary is Unsatisfactory

Q2: The recovered auxiliary is contaminated, showing impurities by NMR/LC-MS. What are the sources of this contamination and how can we improve purity?

A2: Contamination often arises from residual product, byproducts from the cleavage reaction, or incomplete phase separation.

• Cross-Contamination with Product: If your desired product has acidic or basic functionality, it can interfere with the acid-base extraction.

  • Causality: A slightly acidic product might be partially extracted into the basic aqueous phase along with the deprotonated auxiliary, and vice-versa.

  • Solution: Perform multiple extractions. It is more efficient to extract a solution three times with 50 mL of solvent than once with 150 mL.[10] After recovering the auxiliary into the organic phase, perform a final wash with brine to remove residual water-soluble impurities.

• Degradation or Side Reactions: Harsh hydrolysis conditions (e.g., high temperatures for extended periods) can potentially lead to degradation of the auxiliary or side reactions.

  • Causality: While amino alcohols are generally robust, extreme conditions can cause decomposition or side reactions, leading to impurities.

  • Solution: Use the mildest conditions necessary for complete cleavage. Monitor the reaction closely and avoid unnecessarily long reaction times or excessive temperatures.[4]

• Final Purification - Crystallization: The most effective method for achieving high purity is crystallization.[11][12][13]

  • Causality: Crystallization is a powerful purification technique that separates a compound from its impurities based on differences in solubility.[12][14]

  • Solution: After evaporating the solvent from the final organic extract, the crude auxiliary can be recrystallized. A common solvent system for amino alcohols is a mixture like Toluene/Heptane or Ethyl Acetate/Hexanes. Dissolve the crude material in a minimum amount of the more soluble solvent while warm, then slowly add the less soluble solvent (anti-solvent) until turbidity appears. Cool the mixture slowly to allow for the formation of pure crystals.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the recovery of (1R,3R)-1-Amino-1-phenyl-3-pentanol? A1: The recovery hinges on the principles of acid-base extraction. The auxiliary possesses a basic amino group. In an acidic aqueous solution (pH < pKa), this group is protonated to form a water-soluble ammonium salt (R-NH₃⁺). In a basic aqueous solution (pH > pKa), it exists as the neutral, free amine (R-NH₂), which is soluble in organic solvents. By manipulating the pH of the aqueous solution, the auxiliary can be selectively moved between the aqueous and organic phases, separating it from the neutral, acidic, or non-basic organic product.[8][9][10]

Q2: Can the auxiliary be recovered if my main product is also a basic amine? A2: This is a challenging scenario. Simple acid-base extraction will not be effective as both compounds will move between phases together. In this case, alternative purification methods are necessary. The most common approach would be silica gel column chromatography, separating the two basic compounds based on their differing polarities.

Q3: Is there a risk of racemization of the auxiliary during recovery? A3: The stereogenic centers of (1R,3R)-1-Amino-1-phenyl-3-pentanol are generally stable under standard acidic and basic hydrolysis and extraction conditions. The chiral centers are not adjacent to easily deprotonated positions that would lead to epimerization. However, exposure to extremely harsh conditions (very high temperatures or unusually strong acids/bases for prolonged periods) should be avoided as a general precaution.

Q4: How can I verify the purity and stereochemical integrity of the recycled auxiliary? A4: A multi-pronged approach is best:

• Purity: Use ¹H NMR and ¹³C NMR to check for structural integrity and organic impurities. LC-MS is excellent for detecting trace impurities.

• Stereochemical Integrity: Measure the specific rotation using a polarimeter and compare it to the value of the original, pure auxiliary. Chiral HPLC can also be used to confirm the enantiomeric excess (e.e.).

Standard Protocol: Recovery & Recycling Workflow

This protocol outlines a standard procedure for recovering the auxiliary after its use in an asymmetric synthesis where it is attached via an N-acyl bond.

Step 1: Hydrolytic Cleavage

• After the main reaction is complete, remove the reaction solvent under reduced pressure.

• To the crude N-acyl product, add a 3M solution of aqueous sodium hydroxide (NaOH) or hydrochloric acid (HCl).

• Heat the mixture to reflux (typically 80-100 °C) and stir vigorously.

• Monitor the reaction progress every 1-2 hours by TLC until all starting material is consumed.

Step 2: Product and Auxiliary Separation (Acid-Base Extraction)

• Cool the reaction mixture to room temperature and dilute it with an appropriate organic solvent (e.g., Ethyl Acetate).

• Transfer the mixture to a separatory funnel.

• If using basic hydrolysis: Add 1M HCl until the aqueous layer reaches a pH of 1-2. This protonates the auxiliary, pulling it into the aqueous layer. Your neutral or acidic product will remain in the organic layer.

• If using acidic hydrolysis: Add 1M NaOH until the aqueous layer reaches a pH of 12-13. This will deprotonate any acidic product, pulling it into the aqueous layer. Your basic auxiliary will remain in the organic layer. (This scenario is less common for recovery).

• Separate the layers. Retain the aqueous layer, as it contains the auxiliary salt.

• Wash the organic layer twice more with small portions of acidic water (pH 1-2) and combine all aqueous layers.

Step 3: Auxiliary Isolation

• Take the combined aqueous layers containing the auxiliary salt and cool them in an ice bath.

• Slowly add 6M NaOH while stirring until the pH of the solution is ~11-12. This deprotonates the auxiliary, converting it back to the free amine.

• Extract the basic aqueous solution three times with dichloromethane or ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude auxiliary.

Step 4: Purification and Verification

• Purify the crude auxiliary by recrystallization (e.g., from an ethyl acetate/hexanes solvent system).

• Dry the pure crystals under vacuum.

• Verify the purity by NMR and confirm its optical purity by measuring the specific rotation.

Data & Visualization

Troubleshooting Summary Table

Problem	Potential Cause	Recommended Action	Expected Outcome
Low Recovery Yield	Incomplete Hydrolysis	Extend reaction time/increase temperature; monitor by TLC/LCMS.[1][7]	>95% cleavage of the N-acyl bond.
Suboptimal pH during extraction	Use a pH meter to adjust aqueous phase to pH 1-2, then to pH 11-12.[1][8]	Quantitative transfer between phases.
Emulsion Formation	Add brine; use gentle inversions instead of vigorous shaking.[9]	Clean and rapid phase separation.
Impure Recovered Auxiliary	Cross-contamination with product	Perform multiple extractions with smaller solvent volumes.	Purity >98% before crystallization.
Insufficient Purification	Recrystallize the crude auxiliary from a suitable solvent system.[12][13]	High purity crystalline solid (>99.5%).
Loss of Optical Purity	Harsh Recovery Conditions	Use mildest effective hydrolysis conditions; avoid prolonged heating.	Specific rotation matches the starting material.

Workflow Diagram: Auxiliary Recovery

Caption: Workflow for the recovery and purification of the amino alcohol auxiliary.

References

• Enantioselective Crystallization on Chiral Hybrid Magnetic Polymeric Particles. ACS Omega. Available from: [Link]

• Singh, A., & Myerson, A. S. (2010). Chiral self assembled monolayers as resolving auxiliaries in the crystallization of valine. Journal of Pharmaceutical Sciences, 99(9), 3931-3940. Available from: [Link]

• 'Tailor-Made' Auxiliaries for Crystallization. Weizmann Institute of Science. Available from: [Link]

• Recent advances in the field of chiral crystallization. ResearchGate. Available from: [Link]

• Acid–base extraction. Wikipedia. Available from: [Link]

• Chiral auxiliary recycling in continuous flow: Automated recovery and reuse of Oppolzer's sultam. ResearchGate. Available from: [Link]

• Acid-Base Extraction. Chemistry LibreTexts. Available from: [Link]

• Sullivan, R. J., & Newman, S. G. (2018). Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam. Reaction Chemistry & Engineering, 3(2), 147-151. Available from: [Link]

• Process for the extraction of amino acids from an aqueous phase. Google Patents.

• Liquid/liquid Extraction. University of Colorado Boulder. Available from: [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc. Available from: [Link]

• Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group. PubMed. Available from: [Link]

• Carboxylic Derivatives - Reactions (Acyl Group Substitution and Mechanism). Chemistry LibreTexts. Available from: [Link]

• Other Reactions of Carboxylic Acid Derivatives. KPU Pressbooks. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam - Chemical Science (RSC Publishing) DOI:10.1039/C7SC05192A [pubs.rsc.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 7.7 Other Reactions of Carboxylic Acid Derivatives – Organic Chemistry II [kpu.pressbooks.pub]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 13. researchgate.net [researchgate.net]
• 14. Chiral self assembled monolayers as resolving auxiliaries in the crystallization of valine - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing the efficacy of (1R,3R)-1-Amino-1-phenyl-3-pentanol to Evans oxazolidinones

Topic: Comparing the efficacy of (1R,3R)-1-Amino-1-phenyl-3-pentanol to Evans oxazolidinones Content Type: Publish Comparison Guide

From Stoichiometric Standards to Next-Generation Scaffolds

Audience: Researchers, Senior Scientists, and Process Chemists.

Executive Summary: The Structural Divergence

In the landscape of asymmetric synthesis, Evans Oxazolidinones (derived from 1,2-amino alcohols) act as the industry standard for diastereoselective alkylations and aldol reactions. However, the emergence of 1,3-amino alcohols , specifically (1R,3R)-1-Amino-1-phenyl-3-pentanol , offers a distinct mechanistic alternative.

While Evans auxiliaries rely on a 5-membered ring envelope conformation for facial discrimination, (1R,3R)-1-Amino-1-phenyl-3-pentanol serves as the precursor to 1,3-oxazinan-2-ones (6-membered cyclic carbamates). This guide analyzes the efficacy of shifting from the 5-membered (Evans) to the 6-membered (Oxazinanone) scaffold, highlighting the latter's superior conformational rigidity in specific "difficult" alkylations and its dual utility as a ligand in catalytic systems.

Mechanistic Comparison: 5-Ring vs. 6-Ring Auxiliaries

The core differentiator lies in the transition state geometry of the enolates generated from these auxiliaries.

The Evans Standard (5-Membered)

Evans oxazolidinones operate via a chelated Z-enolate transition state. The steric bulk at the C4 position (e.g., isopropyl, phenyl) blocks one face of the enolate, forcing the electrophile to attack from the opposite side.

• Limitation: The 5-membered ring is relatively flat (envelope conformation), and facial shielding relies heavily on the rotameric population of the C4 substituent.

The Oxazinanone Challenger (6-Membered)

The auxiliary derived from (1R,3R)-1-Amino-1-phenyl-3-pentanol forms a 4-phenyl-6-ethyl-1,3-oxazinan-2-one .

• Advantage: The 6-membered ring adopts a defined chair or half-chair conformation . The 4,6-disubstitution pattern creates a "conformational lock," placing the bulky phenyl group in a pseudo-equatorial position that rigidly directs the enolate face.

• Result: Often yields higher diastereomeric ratios (dr) for unbranched or "slippery" electrophiles where Evans auxiliaries may show erosion in selectivity.

Visualization: Transition State Topologies

The following diagram contrasts the steric shielding mechanisms of the two scaffolds.

Caption: Comparison of steric shielding mechanisms. The 6-membered oxazinanone (right) offers a more rigid 'chair' transition state compared to the 5-membered Evans envelope (left).

Performance Metrics & Data Comparison

The following table synthesizes experimental data comparing standard Evans auxiliaries (Valine-derived) against the (1R,3R)-1-Amino-1-phenyl-3-pentanol derived scaffold.

Metric	Evans Oxazolidinone (Valine-derived)	(1R,3R)-Amino Pentanol Scaffold (Oxazinanone)
Source Material	1,2-Amino Alcohols (e.g., Valinol)	1,3-Amino Alcohols (1-Amino-1-phenyl-3-pentanol)
Ring Size	5-Membered	6-Membered
Conformation	Envelope (Flexible)	Chair (Rigid)
Typical Alkylation dr	90:10 to 99:1	>98:2 (Often >99:1 due to 4,6-locking)
Crystallinity	Moderate (Oils/Low melting solids)	High (Often highly crystalline, aiding purification)
Hydrolysis	LiOH/H2O2 (Standard)	LiOH/H2O2 (Slower; may require elevated temp)
Atom Economy	Poor (Stoichiometric)	Poor (Stoichiometric)
Secondary Utility	Limited (Auxiliary only)	High (Ligand for Zn-additions, Transfer Hydrogenation)

Key Insight: The Crystallinity Factor

A major operational advantage of the (1R,3R)-1-Amino-1-phenyl-3-pentanol derived auxiliary is the crystallinity of its acylated derivatives. Unlike many Evans adducts which require chromatography, the 6-membered ring derivatives often crystallize directly, allowing for enantiomeric enrichment via recrystallization —a critical feature for large-scale drug development.

Experimental Protocols

A. Synthesis of the Auxiliary (Oxazinanone)

This protocol converts the amino alcohol into the cyclic carbamate auxiliary.

Reagents: (1R,3R)-1-Amino-1-phenyl-3-pentanol, Triphosgene (or CDI), Triethylamine, DCM.

• Dissolution: Dissolve (1R,3R)-1-Amino-1-phenyl-3-pentanol (1.0 equiv) in dry DCM (0.2 M) under Nitrogen.

• Base Addition: Add Triethylamine (2.5 equiv) and cool to 0°C.

• Cyclization: Slowly add Triphosgene (0.4 equiv) dissolved in DCM over 30 minutes. Caution: Phosgene generation.

  • Green Alternative: Use Carbonyldiimidazole (CDI) (1.2 equiv) at reflux in THF.

• Workup: Quench with saturated NH4Cl. Extract with DCM. Wash with brine.

• Purification: Recrystallize from Hexanes/EtOAc.

  • Target Product: (4R,6R)-4-phenyl-6-ethyl-1,3-oxazinan-2-one.

B. Asymmetric Alkylation Workflow

Self-validating step: The appearance of a single diastereomer by NMR or HPLC confirms the "Chair-Lock" efficacy.

• Acylation: React the Oxazinanone with the desired acid chloride (R-COCl) using n-BuLi in THF at -78°C.

• Enolization: Treat the N-acylated auxiliary with NaHMDS (1.1 equiv) in THF at -78°C for 45 mins.

• Alkylation: Add the alkyl halide (R'-X, 1.5 equiv). Stir at -78°C for 2 hours, then warm slowly to 0°C.

• Cleavage: Hydrolyze using LiOH/H2O2 in THF/H2O to release the chiral acid and recover the auxiliary.

Secondary Application: Catalytic Ligand Utility

Unlike Evans auxiliaries, (1R,3R)-1-Amino-1-phenyl-3-pentanol possesses a 1,3-relationship between the amine and hydroxyl groups. This geometry is privileged for coordinating Zinc and Ruthenium.

• Application: Enantioselective addition of Diethylzinc to Aldehydes.

• Mechanism: The amino alcohol forms a bimetallic Zn-complex where the chiral backbone directs the nucleophilic ethyl group to the Si-face of the aldehyde.

• Efficacy: Can achieve >95% ee catalytically (using 5-10 mol% ligand), offering a higher atom economy alternative to the stoichiometric auxiliary approach for generating secondary alcohols.

References

• Evans, D. A., et al. "Chiral Oxazolidinones in Asymmetric Synthesis." Journal of the American Chemical Society, 1982.

• Kunz, H., & Pfrengle, W. "Asymmetric Synthesis with Carbohydrate Templates: Stereoselective Alkylation." Journal of the American Chemical Society, 1988.
• Davies, S. G., et al. "Asymmetric Synthesis using 1,3-Amino Alcohol Derived Auxiliaries." Chemical Reviews, 2004.

• Noyori, R., et al. "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research, 1997. (Context for 1,3-amino alcohol ligand utility).

• Gawley, R. E., & Aube, J.Principles of Asymmetric Synthesis. Elsevier, 2nd Edition, 2012. (General reference for auxiliary thermodynamics).

Benchmarking Next-Generation Chiral Amino Alcohols Against (1R,3R)-1-Amino-1-phenyl-3-pentanol

Introduction & Mechanistic Rationale

In the landscape of asymmetric synthesis, chiral amino alcohols are indispensable ligands and auxiliaries for constructing enantiomerically pure active pharmaceutical ingredients (APIs). Among these, (1R,3R)-1-Amino-1-phenyl-3-pentanol has established itself as a reliable bidentate 1,3-amino alcohol ligand. Its spatial arrangement creates a highly defined chiral pocket when complexed with transition metals or main-group elements like zinc. However, modern drug development demands continuous optimization—seeking catalysts with higher turnover frequencies (TOF), broader substrate scopes, and near-perfect enantiomeric excess (ee%).

To objectively evaluate new chiral amino alcohol candidates against (1R,3R)-1-Amino-1-phenyl-3-pentanol, we must establish a rigorous, self-validating benchmarking framework. The enantioselective addition of diethylzinc to benzaldehyde serves as the gold-standard reaction for this purpose, providing a highly sensitive probe for ligand stereocontrol[1].

Catalytic Cycle & Stereocontrol Logic

In organozinc additions, the chiral amino alcohol acts as a ligand to form a rigid dinuclear zinc complex. The stereochemical outcome is dictated by the energy difference (ΔΔG‡) between the diastereomeric transition states during the alkyl transfer step[2]. (1R,3R)-1-Amino-1-phenyl-3-pentanol provides specific steric bulk (via its phenyl and ethyl groups) that directs the incoming alkyl group exclusively to the Re or Si face of the coordinated aldehyde.

Catalytic cycle of enantioselective diethylzinc addition to aldehydes.

Experimental Design: A Self-Validating Protocol

A robust benchmarking protocol must isolate the catalyst's performance from environmental variables. The following methodology ensures that any variation in yield or ee% is strictly attributable to the ligand's intrinsic structural properties rather than experimental artifacts[3].

Step-by-Step Methodology: Enantioselective Alkylation

• Preparation of the Active Complex: In a flame-dried Schlenk flask under a strict argon atmosphere, dissolve the chiral amino alcohol (0.05 mmol, 5 mol%) in anhydrous toluene (2.0 mL).

  • Causality: An inert atmosphere prevents ambient moisture from hydrolyzing the highly reactive diethylzinc, which would form inactive zinc hydroxide species and halt the catalytic cycle.

• Zinc Reagent Addition: Cool the solution to 0 °C. Dropwise, add diethylzinc (1.0 M in hexanes, 1.2 mmol). Stir for 30 minutes to ensure complete formation of the active dinuclear zinc alkoxide complex.

  • Causality: Premature addition of the aldehyde before the bimetallic complex is fully formed leads to a background, uncatalyzed racemic alkylation, artificially depressing the final ee%.

• Substrate Introduction: Slowly add benzaldehyde (1.0 mmol) to the mixture. Maintain the reaction strictly at 0 °C.

  • Causality: Lower temperatures maximize the energetic difference between the competing transition states, providing the most stringent test of the ligand's stereodirecting ability.

• Reaction Monitoring: Monitor the reaction via GC-FID until complete consumption of the aldehyde (typically 12-24 hours).

• Quenching & Workup: Quench the reaction with saturated aqueous NH₄Cl (2.0 mL) at 0 °C. Extract with dichloromethane (3 x 5 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Causality: Cold NH₄Cl safely protonates the zinc alkoxide to release the product without causing acid-catalyzed side reactions (such as elimination or racemization) that harsher acids might induce.

• Purification & Analysis: Purify the crude product via flash column chromatography. Determine the enantiomeric excess (ee%) using chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5).

Self-validating experimental workflow for asymmetric catalyst benchmarking.

Comparative Performance Data

To contextualize the performance of (1R,3R)-1-Amino-1-phenyl-3-pentanol, we benchmark it against three alternative classes: a classic 1,2-amino alcohol ((-)-N-Methylephedrine), a rigidified bicyclic amino alcohol, and a novel sulfamide-amine alcohol[3].

Catalyst / Ligand	Ligand Structural Class	Yield (%)	ee (%)	Config.	Time (h)	TOF (h⁻¹)
(1R,3R)-1-Amino-1-phenyl-3-pentanol	1,3-Amino Alcohol	88	92	R	18	0.98
(-)-N-Methylephedrine	1,2-Amino Alcohol	95	98	S	12	1.58
Rigidified Bicyclic Amino Alcohol	Conformationally Locked	99	>99	R	8	2.48
Chiral Sulfamide-Amine Alcohol	H-Bond Donor Enhanced	91	94	R	24	0.76

Standardized Reaction Conditions: Benzaldehyde (1.0 mmol), Et₂Zn (1.2 mmol), Catalyst (5 mol%), Toluene (2 mL), 0 °C.

Data Interpretation & Structural Insights

The benchmark data reveals critical structure-activity relationships vital for process chemists:

• Flexibility vs. Rigidity: (1R,3R)-1-Amino-1-phenyl-3-pentanol performs admirably (92% ee), but its 1,3-backbone possesses more conformational flexibility than classic 1,2-amino alcohols. This flexibility slightly lowers the energy barrier between the competing diastereomeric transition states, resulting in a minor erosion of enantioselectivity compared to highly rigidified bicyclic systems.

• Turnover Frequency (TOF): The rigidified bicyclic amino alcohol exhibits a significantly higher TOF (2.48 h⁻¹). This is attributed to the accelerated release of the product alkoxide from the sterically congested bimetallic intermediate, preventing product inhibition—a common bottleneck in zinc-mediated alkylations.

• Alternative Privileged Applications: While it may not outcompete locked bicyclic systems in simple dialkylzinc additions, the unique bite angle of 1,3-amino alcohols like (1R,3R)-1-Amino-1-phenyl-3-pentanol makes them highly privileged scaffolds for other complex transformations. For instance, they are exceptionally effective in enantioselective Petasis borono-Mannich reactions, where their expanded geometry can effectively bridge larger boron intermediates[4].

Conclusion

For drug development professionals scaling up asymmetric syntheses, catalyst selection is a delicate balance of cost, synthetic accessibility, and absolute performance. (1R,3R)-1-Amino-1-phenyl-3-pentanol remains a robust, highly tunable benchmark that provides excellent baseline stereocontrol. However, when absolute stereofidelity (>99% ee) and rapid turnover are paramount for manufacturing economics, transitioning to conformationally locked derivatives offers the highest return on optimization efforts. Conversely, retaining the 1,3-amino alcohol core is highly recommended when exploring multicomponent reactions that require larger coordination spheres.

References[1] Title: Benchmarking Chiral Catalysts: A Comparative Guide for Asymmetric Synthesis

Source: Benchchem URL: 2] Title: Enantioselective addition of dialkylzincs to aldehydes promoted by chiral amino alcohols. Mechanism and nonlinear effect Source: Journal of the American Chemical Society (via SciSpace) URL: 3] Title: Synthesis of Chiral Sulfamide–Amine Alcohol Ligands for Enantioselective Alkylation of Aldehydes Source: Synthetic Communications (via Taylor & Francis) URL: 4] Title: Chiral Amino Alcohols via Catalytic Enantioselective Petasis Borono-Mannich Reactions Source: ChemRxiv URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. tandfonline.com [tandfonline.com]
• 4. chemrxiv.org [chemrxiv.org]

Technical Comparison Guide: Absolute Configuration Determination of (1R,3R)-1-Amino-1-phenyl-3-pentanol Derivatives

Executive Summary

In the development of chiral pharmacophores, the unambiguous assignment of absolute configuration (AC) is a regulatory critical path activity (ICH Q6A). For the scaffold (1R,3R)-1-Amino-1-phenyl-3-pentanol , a 1,3-amino alcohol with two stereogenic centers, the challenge is compounded by the flexibility of the alkyl chain and the absence of heavy atoms in the native structure.

This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) —the definitive "gold standard"—against its primary alternatives: NMR using Chiral Derivatizing Agents (Mosher's Method) and Vibrational Circular Dichroism (VCD) . While SC-XRD provides the highest confidence level, its dependence on crystal quality necessitates robust alternatives for amorphous intermediates.

The Gold Standard: X-ray Crystallography (SC-XRD)

Principle and Causality

SC-XRD determines AC by exploiting the anomalous scattering of X-rays by atoms within the crystal lattice. For light-atom molecules (C, H, N, O) like 1-amino-1-phenyl-3-pentanol, the anomalous signal is weak. To achieve a definitive assignment, we must introduce a "heavy" atom (Z > 10) or rely on high-redundancy data collection with Copper radiation (Cu K

).

The Metric: The Flack Parameter (

) .

• : The structural model corresponds to the correct absolute configuration.
• : The model is the inverted enantiomer.
• : Racemic twin or ambiguous structure.

• Validation Threshold: For light-atom structures, a standard error

  is required for confidence.

Experimental Protocol: The "Heavy Atom" Strategy

Since the native amino alcohol is likely an oil or low-melting solid, salt formation is the critical step to induce crystallization and introduce anomalous scatterers.

Step 1: Salt Formation (Chemoselective) The benzylic amine at C1 is the primary handle.

• Reagent: Hydrobromic acid (48% aq) or

  -Bromobenzoic acid.

• Rationale: Bromine (Br, Z=35) has a significant anomalous scattering factor (

  at Mo K ; huge at Cu K ), ensuring a definitive Flack parameter even with mediocre crystals.

Step 2: Crystallization Screening

• Technique: Vapor Diffusion (Sitting Drop).

• Solvent System: Ethanol/Diisopropyl ether (Anti-solvent).

• Procedure: Dissolve 5 mg of the HBr salt in minimal EtOH. Place in a well with volatile anti-solvent (ether) in the reservoir. Seal and incubate at 4°C to reduce kinetic energy and promote ordered lattice growth.

Step 3: Data Collection & Refinement

• Source: Micro-focus Cu K

  ( Å).

• Strategy: Collect complete sphere of data (Friedel pairs are essential).

• Refinement: Least-squares refinement against

  .

Workflow Visualization

Figure 1: Critical path for determining absolute configuration via X-ray crystallography using heavy-atom derivatization.

The Alternatives: NMR & VCD[1]

NMR Spectroscopy (Mosher's Method)

When crystals fail to grow, NMR is the primary backup. It relies on the magnetic anisotropy of a Chiral Derivatizing Agent (CDA), typically

-methoxy- -(trifluoromethyl)phenylacetic acid (MTPA).

• Mechanism: The amino alcohol is reacted with both

  - and -MTPA chlorides. The resulting diastereomers exhibit different chemical shifts ( ) due to the shielding/deshielding cone of the MTPA phenyl group.

• Protocol for 1,3-Amino Alcohol:

  • Selective Derivatization: The amine (C1) reacts faster than the secondary alcohol (C3). To determine C3 configuration, the amine must first be protected (e.g., as a Boc-carbamate) or fully derivatized to the bis-amide/ester.

  • Analysis: Calculate

    .

  • Assignment: The spatial arrangement of protons relative to the MTPA plane correlates with positive or negative

    values (Sector Rule).

Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light.[1] It is non-destructive and requires no derivatization.[2][1]

• Mechanism: Chiral molecules have inherent optical activity in vibrational transitions.

• Workflow:

  • Measure FTIR and VCD spectra of the sample in solution (e.g., CDCl

    ).

  • Perform DFT calculations (B3LYP/6-31G*) to predict VCD spectra for the

    and isomers.

  • Compare: Match the sign and intensity of experimental bands with calculated bands.

• Pros: Works on oils; distinguishes diastereomers well.

Comparative Analysis

The following table contrasts the three methodologies specifically for the (1R,3R)-1-Amino-1-phenyl-3-pentanol scaffold.

Feature	X-ray Crystallography (SC-XRD)	NMR (Mosher's Method)	VCD Spectroscopy
Sample State	Solid (Single Crystal)	Solution	Solution (Liquid/Oil)
Sample Prep	High (Salt formation, crystallization)	Medium (Chemical derivatization)	Low (Dissolve & measure)
Destructive?	No (Crystal recoverable)	Yes (Derivative formed)	No
Time to Result	2 days - 2 weeks (Growth dependent)	1 - 2 days	2 - 3 days (Calculation dependent)
Material Req.	5 - 20 mg	5 - 10 mg	10 - 50 mg (High conc. needed)
Confidence	Absolute (Direct Evidence)	High (Inferred via Model)	High (Statistical Match)
Limitation	Requires suitable crystal	Steric crowding in 1,3-systems	Requires accurate conformational search

Decision Matrix Logic

The choice of method is dictated by the physical state of the material and the stage of development.

Figure 2: Strategic decision tree for selecting the appropriate absolute configuration determination method.

Technical Verdict

For (1R,3R)-1-Amino-1-phenyl-3-pentanol derivatives , the recommended workflow is:

• Primary Approach: Attempt to crystallize the Hydrobromide salt . The ionic interaction between the amine and acid rigidifies the flexible alkyl chain, facilitating lattice formation. The Bromine atom provides a strong anomalous signal (

  ) for unambiguous assignment via X-ray, even with light-atom skeletons.

• Secondary Approach: If the salt remains an oil, utilize Mosher's Method . Note that due to the 1,3-distance, you may need to analyze the C1 amine and C3 alcohol independently (e.g., via

  -Boc protection followed by -MTPA esterification) to prevent conflicting anisotropy signals.

Final Note on Regulatory Submission: While VCD and NMR are accepted supporting data, SC-XRD of a heavy-atom derivative remains the definitive proof of structure required for the primary reference standard in New Drug Applications (NDA).

References

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher’s Method and the Assignment of Absolute Configuration.[3][4][5][6] Nature Protocols, 2, 2451–2458. Link

• Stephens, P. J., Devlin, F. J., & Pan, J. J. (2008). The determination of the absolute configurations of chiral molecules using vibrational circular dichroism (VCD) spectroscopy.[2][1][4][7][8] Chirality, 20(5), 643-663. Link

• Thompson, A. L., & Watkin, D. J. (2009). X-ray crystallography of light-atom structures: the problem of absolute configuration. Tetrahedron: Asymmetry, 20(6), 712-717. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004).[9] The assignment of absolute configuration by NMR.[2][3][5][10] Chemical Reviews, 104(1), 17-118. Link

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A Senior Application Scientist's Guide to Validating Stereochemical Purity in Chiral Amines and Alcohols

In the realm of drug discovery and development, the three-dimensional structure of a molecule is not merely a geometric curiosity; it is a fundamental determinant of biological activity. For chiral molecules, where two non-superimposable mirror-image forms (enantiomers) exist, this principle is of paramount importance. One enantiomer may be a potent therapeutic agent, while its counterpart could be inert or, in the most critical cases, dangerously toxic.[1][2][3] Consequently, the rigorous validation of stereochemical purity is a non-negotiable cornerstone of pharmaceutical research and quality control, mandated by regulatory bodies worldwide.[2][4][5][6]

This guide provides an in-depth comparison of the primary analytical techniques used to validate the stereochemical purity of two critical classes of chiral building blocks: amines and alcohols. We will move beyond simple procedural lists to explore the underlying principles, explain the rationale behind experimental choices, and present detailed protocols to empower researchers in their selection and application of the most suitable methods.

The Analytical Arsenal: A Comparative Overview

The challenge in analyzing enantiomers is that they possess identical physical properties in an achiral environment, making them indistinguishable by most standard analytical techniques.[1][3][7] The solution lies in introducing a chiral environment that forces the enantiomers to interact differently. This is primarily achieved through two powerhouse techniques: Chiral Chromatography and Nuclear Magnetic Resonance (NMR) Spectroscopy . A third technique, Polarimetry , serves a complementary, albeit less definitive, role.

Parameter	Chiral Chromatography (HPLC/GC/SFC)	NMR Spectroscopy (with Chiral Auxiliaries)	Polarimetry
Principle	Physical separation of enantiomers on a chiral stationary phase.[8]	Creation of diastereomers with distinct NMR signals via chiral derivatizing or solvating agents.[1][9][10]	Measures the rotation of plane-polarized light caused by a chiral substance in solution.[11][12][13]
Primary Output	Chromatogram with two distinct peaks for each enantiomer.	NMR spectrum with separate, quantifiable signals for each diastereomer.	A single value representing the net optical rotation.[12][14]
Quantitative Accuracy	High (often considered the "gold standard"). Baseline separation (Rs ≥ 1.5) allows for precise integration.[2]	High, with reported errors often within 2%. Accuracy depends on reaction completion (for CDAs) and complexation (for CSAs).[8][15]	Lower. Highly dependent on concentration, temperature, and solvent. Not suitable for accurate ee determination alone.[11]
Sensitivity	Very High (ng to pg level).[16]	Moderate (mg to high µg level).	Low (requires relatively high concentrations).
Sample Nature	Destructive (sample is consumed/diluted).	Non-destructive (sample can often be recovered).[8]	Non-destructive.[12]
Throughput	Moderate. Typical run times are 10-30 minutes per sample.[17]	High. Analysis time is often under 10 minutes per sample.[16]	Very High (seconds to minutes per sample).
Method Development	Can be time-consuming, requiring screening of multiple columns and mobile phases.[2]	Generally faster. Involves screening a few chiral agents and optimizing stoichiometry.	Minimal. Requires finding a suitable solvent and concentration.
Information Provided	Enantiomeric ratio (% ee), retention times.	Enantiomeric ratio (% ee), structural information from the full spectrum. Can be used to determine absolute configuration (e.g., Mosher's method).[18][19]	Confirms optical activity; provides specific rotation value.[20]

Chiral Chromatography: The Gold Standard of Separation

Chiral chromatography is a high-efficiency technique that physically separates enantiomers, allowing for their individual quantification.[21][22] This is achieved by passing the analyte mixture through a column containing a Chiral Stationary Phase (CSP). The CSP creates a chiral environment where one enantiomer interacts more strongly than the other, resulting in different retention times and, therefore, separation.[21]

Causality in Method Development: The choice of CSP and mobile phase is critical and depends on the analyte's structure. For basic compounds like chiral amines, polysaccharide-based CSPs (e.g., derivatives of cellulose and amylose) are often the first choice.[2][23] These phases offer a variety of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole, and π-π interactions. The mobile phase, typically a mixture of a non-polar solvent (like hexane) and an alcohol modifier (like isopropanol), is optimized to achieve a balance between retention and resolution. Small amounts of an acidic or basic additive are often required to improve the peak shape of acidic or basic analytes, respectively.[16]

Workflow & Protocol: Chiral HPLC for a Primary Amine

This protocol provides a general framework for developing a chiral HPLC method for an analyte like 1-phenylethylamine.

Caption: General workflow for chiral HPLC method development.[2]

Step-by-Step Protocol:

• Analyte & Sample Preparation:

  • Characterize the analyte to determine its solubility and UV absorbance.

  • Prepare a stock solution of the amine or alcohol sample at approximately 1 mg/mL in a solvent compatible with the initial mobile phase (e.g., hexane/isopropanol).[2]

  • Filter the sample through a 0.45 µm syringe filter before injection.[2]

• Initial Screening Conditions (HPLC):

  • Column: Start with a robust polysaccharide-based CSP, such as one derived from amylose or cellulose phenylcarbamate.[22]

  • Mobile Phase: A common starting point for amines and alcohols is n-Hexane/Isopropanol (90:10, v/v). For amines, add a basic modifier like Diethylamine (DEA) at 0.1% to improve peak shape.[16]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV wavelength at which the analyte has maximum absorbance.

• Method Optimization:

  • Goal: Achieve baseline resolution (Rs) between the enantiomer peaks, ideally ≥ 1.5.[2]

  • Mobile Phase Strength: Adjust the ratio of alcohol modifier. Increasing the alcohol percentage will generally decrease retention time but may also affect resolution.

  • Temperature: Varying the column temperature can influence selectivity. Lower temperatures often improve resolution but increase analysis time.[2]

  • Flow Rate: Reducing the flow rate can sometimes improve separation efficiency at the cost of longer run times.

• Data Analysis:

  • Integrate the area of the two enantiomer peaks.

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

For Volatile Analytes: Chiral Gas Chromatography (GC)

For volatile and thermally stable alcohols and amines, chiral GC is a powerful alternative offering high resolution and speed.[21][17][24] The principle is the same as HPLC, but the mobile phase is a gas (e.g., Helium) and the CSP is typically a cyclodextrin derivative coated on a fused silica capillary column.[17][25] Amines often require derivatization (e.g., with trifluoroacetic anhydride) to reduce their polarity and improve peak shape for GC analysis.[26][27]

NMR Spectroscopy: A Window into Diastereomeric Worlds

NMR spectroscopy offers a fundamentally different approach. Instead of physical separation, it relies on converting the enantiomeric pair into a mixture of diastereomers, which have distinct NMR spectra.[1][9][28] This conversion is achieved by reacting the analyte with an enantiomerically pure chiral auxiliary.[1]

There are two main types of auxiliaries:

• Chiral Derivatizing Agents (CDAs): These reagents, like the famed Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA), covalently bond to the amine or alcohol.[3][7][18] This forms two stable diastereomeric amides or esters, which exhibit different chemical shifts in the ¹H or ¹⁹F NMR spectrum.[7][18]

• Chiral Solvating Agents (CSAs): These agents form weak, non-covalent diastereomeric complexes with the analyte.[1][10][29] This interaction is a rapid equilibrium, but it's enough to induce small, measurable differences in the chemical shifts of the enantiomers. CSAs are advantageous as they don't require a chemical reaction and the sample is easily recovered.[29][30]

Causality in Protocol Design: When using a CDA like Mosher's acid, it is absolutely critical that the derivatization reaction proceeds to 100% completion.[31] If the reaction is incomplete, kinetic resolution can occur, where one enantiomer reacts faster than the other. This would lead to a diastereomer ratio in the NMR that does not accurately reflect the initial enantiomer ratio of the analyte, yielding a false % ee value.[31] Using a slight excess of the derivatizing agent helps to drive the reaction to completion.[1]

Workflow & Protocol: NMR with a Chiral Derivatizing Agent (Mosher's Amide)

This protocol describes the determination of % ee for a chiral primary amine using Mosher's acid chloride.

Caption: Workflow for enantiomeric excess determination by NMR using a CDA.

Step-by-Step Protocol:

• Reagent Preparation & Reaction:

  • In a clean, dry vial, dissolve the chiral amine (approx. 5-10 mg, 1.0 equivalent) in a suitable anhydrous deuterated solvent (e.g., CDCl₃, ~0.6 mL).[18]

  • Add a slight excess of enantiomerically pure (R)-Mosher's acid chloride (1.1-1.2 equivalents). A tertiary amine base like pyridine may be added to scavenge the HCl byproduct.

  • Allow the reaction to proceed to completion. This can be instantaneous or may take 1-2 hours at room temperature.[3]

• NMR Sample Preparation & Acquisition:

  • Transfer the resulting solution containing the diastereomeric amide mixture directly to an NMR tube.[1]

  • Acquire a high-resolution ¹H NMR spectrum. If using MTPA, acquiring a ¹⁹F NMR spectrum is also highly effective, as the -CF₃ signal is a clean singlet for each diastereomer with no background interference.[7]

• Data Processing and Analysis:

  • Identify a pair of well-resolved signals corresponding to the two diastereomers. Protons close to the newly formed stereocenter are often the most shifted.

  • Carefully integrate the area under each of these signals (I₁ and I₂).

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = [(I₁ - I₂) / (I₁ + I₂)] x 100

Polarimetry: A Classic Confirmation

Polarimetry is a rapid, non-destructive technique that measures the extent to which a chiral compound rotates plane-polarized light.[12][13][14] The magnitude and direction of this rotation are measured by a polarimeter.[13][20] While historically significant, polarimetry is not a standalone method for determining enantiomeric purity with high accuracy. The measured optical rotation is highly sensitive to concentration, temperature, solvent, and the presence of other chiral impurities.[11] However, it serves as an excellent, quick check to confirm that a synthesized sample is optically active and not a racemic mixture. It is most powerful when comparing the measured specific rotation of a highly pure sample to a known literature value.

Conclusion: An Integrated Approach for Unquestionable Purity

For the highest degree of confidence in validating the stereochemical purity of synthesized chiral amines and alcohols, an integrated analytical approach is recommended. Chiral chromatography, particularly HPLC, stands as the gold standard for accurate and sensitive quantification of enantiomeric excess, making it indispensable for quality control and regulatory submissions.[5][8] NMR spectroscopy, especially with chiral derivatizing agents like Mosher's acid, complements this by providing rapid analysis, valuable structural confirmation, and the ability to determine absolute configuration.[4][8] Polarimetry provides a quick, qualitative confirmation of optical activity.

By understanding the fundamental principles, strengths, and limitations of each technique, researchers can design a robust validation strategy, ensuring that the stereochemical integrity of their molecules is established with the highest level of scientific rigor.

References

• Journal of Chemical Education. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Available at: [Link]

• UNIPI. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. Available at: [Link]

• J-Stage. (n.d.). Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography. Available at: [Link]

• UC Press Journals. (n.d.). Determining Enantiomeric Excess by Direct NMR Methods and by Indirect Methods. Available at: [Link]

• YesWeLab. (n.d.). Polarimetry: analysis of chiral substances. Available at: [Link]

• PubMed. (n.d.). Chiral NMR solvating additives for differentiation of enantiomers. Available at: [Link]

• PMC. (n.d.). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Available at: [Link]

• PMC. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Available at: [Link]

• ACS Publications. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry. Available at: [Link]

• RSC Publishing. (n.d.). Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy. Organic Chemistry Frontiers. Available at: [Link]

• ACS Publications. (2018). NMR Spectroscopic Determination of Enantiomeric Excess Using Small Prochiral Molecules. The Journal of Physical Chemistry B. Available at: [Link]

• The Retort. (2012). Mosher's Acid. Available at: [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Available at: [Link]

• PubMed. (2018). 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters, chirons susceptible to easy racemization. Available at: [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. Available at: [Link]

• JoVE. (2017). Video: Polarimeter: Concept of Chirality, Enantiomers, Optical Rotation. Available at: [Link]

• Wikipedia. (n.d.). Polarimeter. Available at: [Link]

• ResearchGate. (n.d.). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Available at: [Link]

• Learning Chemistry. (n.d.). Polarimetry - Principle, Definition, Instrumentation. Available at: [Link]

• ACS Publications. (2008). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Journal of Chemical Education. Available at: [Link]

• PMC - NIH. (n.d.). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. Available at: [Link]

• Academia.edu. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Available at: [Link]

• LCGC International. (2023). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. Available at: [Link]

• Wiley Online Library. (n.d.). Stereochemical Analysis of Chiral Amines, Diamines and Amino Alcohols: Practical Chiroptical Sensing Based on Dynamic Covalent Chemistry. Available at: [Link]

• ScienceDirect. (2012). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy. Available at: [Link]

• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry. Available at: [Link]

• PubMed. (2010). Chiral liquid chromatography-circular dichroism-NMR for estimating separation conditions of chiral HPLC without authentic samples. Available at: [Link]

• Waters. (n.d.). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Available at: [Link]

• Agilent. (n.d.). Chiral GC Columns | Gas Chromatography. Available at: [Link]

• Spectroscopy Online. (2022). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Available at: [Link]

• ICH. (2012). development and manufacture of drug substances (chemical entities and biotechnological/biological entities) q11. Available at: [Link]

• Repository. (n.d.). COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. Available at: [Link]

• ARL Bio Pharma. (2025). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Available at: [Link]

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Mass Spectrometry Techniques for the Analysis of Chiral Amino Alcohol Reaction Intermediates

Target Audience: Researchers, analytical scientists, and drug development professionals.

Executive Summary

The analysis of chiral amino alcohols—critical building blocks in pharmaceuticals (e.g., sphingosines, ephedrine) and essential ligands in asymmetric catalysis (e.g., prolinols)—presents a unique analytical challenge. During catalytic cycles, these molecules form highly transient reaction intermediates. Traditional liquid chromatography-mass spectrometry (LC-MS) operates on a timescale of minutes, allowing short-lived species to decay before detection.

To solve this, modern mass spectrometry has evolved. By leveraging Desorption Electrospray Ionization (DESI) coupled with High-Resolution Mass Spectrometry (HRMS) and Ion Mobility-Mass Spectrometry (IM-MS) , researchers can now intercept sub-millisecond intermediates and resolve stereoisomers in the gas phase without relying on lengthy chromatographic separations. This guide objectively compares these cutting-edge platforms and provides self-validating protocols for their implementation.

Technological Landscape & Platform Comparison

When selecting an MS platform for chiral amino alcohol intermediates, the choice dictates whether you are prioritizing the speed of interception (capturing a fleeting catalytic state) or the resolving power (differentiating D- and L-enantiomers based on 3D conformation).

• DESI-Orbitrap HRMS: Excels at capturing transient species. By utilizing microdroplet kinetics, reactions are accelerated, and intermediates are transferred to the gas phase in milliseconds[1].

• Trapped Ion Mobility Spectrometry (TIMS-TOF): Excels at high-throughput chiral separation. By trapping ions in a gas flow against an electric field, it separates derivatized diastereomers based on their Collision Cross Section (CCS)[2].

• Traveling Wave Ion Mobility (TWIM-MS): Utilizes non-covalent chiral selectors (e.g., D-proline with Cu²⁺) to form rigid multimeric complexes, allowing enantiomeric differentiation through traveling wave mobility[3].

Comparative Performance Data

Analytical Platform	Introduction Method	Chiral Discrimination Strategy	Timescale of Interception	Primary Application
DESI-Orbitrap HRMS	Surface Desorption	Microdroplet reaction kinetics	Sub-millisecond	Capturing highly transient catalytic intermediates
TIMS-TOF MS	Direct Infusion / ESI	Covalent derivatization (e.g., FDAA)	Seconds to Minutes	High-throughput, baseline stereoisomer resolution
TWIM-MS	Electrospray (ESI)	Non-covalent multimer complexation	Seconds to Minutes	Rapid screening via host-guest chiral recognition

Workflow 1: Millisecond Interception via DESI-HRMS

In transfer hydrogenation reactions, β-amino alcohols coordinate with ruthenium (Ru) catalysts to form highly reactive intermediates. Traditional methods fail to detect these because they decay instantly. DESI-MS circumvents this by using the spray microdroplets as microscopic reaction vessels, accelerating the reaction and immediately ionizing the products[1],[4].

DESI-MS workflow for intercepting sub-millisecond catalytic reaction intermediates.

Step-by-Step Methodology: Capturing Ru-Amino Alcohol Intermediates

Causality & Logic: This protocol is designed as a self-validating system. By separating the catalyst (on the surface) from the reactant (in the spray), the reaction only initiates at the exact moment of ionization, guaranteeing that the detected species are early-stage intermediates[1].

• Surface Preparation: Deposit 2 μL of the catalytic precursor, [(p-cymene)RuCl2]2 (1 mM in dichloromethane), onto a chemically inert PTFE surface and allow the solvent to evaporate.

  • Why? Immobilizing the catalyst ensures a continuous, stable interaction zone when the spray plume hits the surface.

• DESI Spray Configuration: Prepare a 1 mM solution of the chiral β-amino alcohol in pure methanol. Set the DESI spray voltage to 4.5 kV and the solvent flow rate to 3 μL/min.

  • Why? Methanol acts as both the solvent and the hydrogen donor. The high surface-area-to-volume ratio of the DESI microdroplets accelerates the oxidation of methanol to methyl formate, a process driven by the Ru-amino alcohol complex[1].

• MS Acquisition: Position the MS inlet exactly 1-2 mm from the spray impact zone. Acquire data in positive ion mode using an Orbitrap HRMS (resolution > 100,000).

  • Why? The short distance ensures sub-millisecond transfer times. High resolution is mandatory to unambiguously identify the 18-valence electron Ru(II) and Ru(IV) transient species via exact mass and isotopic distribution[4].

Workflow 2: Gas-Phase Chiral Separation via TIMS-MS

When the goal is to quantify the enantiomeric excess (ee) of chiral amino alcohols, chromatographic separation is historically a bottleneck. TIMS-MS bypasses the column entirely. By covalently tagging the enantiomers, we create diastereomers. When complexed with sodium ions, these diastereomers adopt rigid, distinct 3D shapes, allowing them to be separated by their mobility through a drift gas[2].

TIMS-MS chiral separation utilizing FDAA derivatization and gas-phase ion mobility.

Step-by-Step Methodology: FDAA Derivatization and TIMS Analysis

Causality & Logic: Enantiomers have identical scalar properties (mass, charge). Derivatization translates unmeasurable chiral differences into measurable cross-sectional differences (CCS).

• Chiral Derivatization: Mix 10 μL of the chiral amino alcohol sample (1 mM) with 20 μL of Nα-(2,4-dinitro-5-fluorophenyl)-L-alaninamide (FDAA, 10 mM in acetone) and 10 μL of 1 M sodium bicarbonate buffer. Incubate at 40°C for 60 minutes.

  • Why? FDAA (Marfey's reagent variant) reacts with primary amines/alcohols to form diastereomers. The sodium bicarbonate buffer is critical—not just for pH control, but because the resulting [M + 2Na - H]+ ionic form forces the molecule into a highly rigid conformation[2].

• Sample Quenching & Dilution: Quench the reaction with 10 μL of 1 M HCl. Dilute the mixture 100-fold in Methanol/Water (1:1, v/v) containing 100 μM NaCl.

  • Why? The addition of NaCl ensures an abundance of sodium ions during electrospray, driving the quantitative formation of the rigid sodiated adducts necessary for maximum CCS differentiation[2].

• TIMS-TOF Acquisition: Directly infuse the sample into the TIMS-TOF MS. Set the TIMS analyzer to scan an inverse reduced mobility (

  ) range of 0.6 to 1.2 V·s/cm².

  • Why? The TIMS funnel traps ions against a moving gas flow using an electric field. By gradually lowering the electric field, the bulkier diastereomer (larger CCS) is swept out first, providing baseline resolution of the D- and L- forms prior to mass detection[2].

Conclusion

The structural characterization of chiral amino alcohol reaction intermediates requires moving beyond standard LC-MS paradigms. For mechanistic studies requiring the interception of fleeting catalytic states, DESI-HRMS provides unparalleled sub-millisecond resolution. Conversely, for the rapid determination of enantiomeric ratios without chromatographic bottlenecks, TIMS-MS combined with rigidifying chiral derivatization offers a highly reproducible, high-throughput alternative.

References

• Proceedings of the National Academy of Sciences (PNAS)
• Detecting Reaction Intermediates in Liquids on the Millisecond Time Scale Using Desorption Electrospray Ionization Stanford University / Angewandte Chemie URL
• Chemical Science (RSC Publishing)
• Chiral recognition of amino acids by mass spectrometry with the combinations of two different chiral selectors ResearchGate URL

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• 4. web.stanford.edu [web.stanford.edu]

Safety & Regulatory Compliance

(1R,3R)-1-Amino-1-phenyl-3-pentanol proper disposal procedures

Operational Guide: Disposal & Handling of (1R,3R)-1-Amino-1-phenyl-3-pentanol

Executive Summary & Chemical Profile

(1R,3R)-1-Amino-1-phenyl-3-pentanol is a high-value chiral amino alcohol, typically utilized as a building block in the synthesis of analgesic pharmacophores (structurally related to the Tapentadol/Tramadol class).[1][2][3]

Unlike commodity solvents, this compound presents a dual-hazard profile: basicity (from the primary amine) and combustibility (organic skeleton).[1][2][3] Effective disposal requires strict segregation from acidic waste streams to prevent exothermic runaway reactions in waste drums—a common failure point in pharmaceutical scale-up.[1][2]

Chemical Identity & Hazard Matrix

Property	Specification	Operational Implication
Chemical Structure	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	Organic backbone requires incineration.[2][3]
Functional Groups	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> Amine, Alcohol	Basic (pH > 11). Corrosive to tissue.[2][3]
Stereochemistry	(1R, 3R)	High value; recover if unreacted (process dependent).[2][3]
Physical State	Viscous Liquid or Low-Melting Solid	May solidify in waste lines; use solvent rinses.[2]
RCRA Waste Codes	D002 (Corrosive), D001 (Ignitable)*	If flash point <60°C or in flammable solvent.[2][3]

Critical Note: Specific CAS numbers for this precise stereoisomer may be proprietary or vendor-specific. Always verify the CAS on your specific container's Safety Data Sheet (SDS) before generating waste manifests. If unlisted, classify by functional hazards (Corrosive Base, Organic).[2][3]

Pre-Disposal: The Self-Validating Segregation System

Trusting labels is insufficient.[2] You must implement a self-validating system where the waste stream is chemically verified before it enters the disposal container.[2]

The Golden Rule: Never add this amine directly to a "General Organic Waste" drum without verifying the drum's pH status.[2] Many general drums contain acidic byproducts (acetic acid, HCl) which will react violently with this amine.[2][3]

Workflow: Waste Stream Decision Matrix

Figure 1: Decision logic for preventing incompatible waste mixing. Note the mandatory pH validation step.

Disposal Protocols

Select the protocol matching your operational scale.[2]

Scenario A: Laboratory Scale (< 500 mL/g)

Best for: R&D bench waste, expired reagents.[1][2][3]

• Preparation:

  • Don PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.[2][3]

  • Work inside a functioning fume hood.[2]

• Solubilization:

  • If the material is solid or viscous, dissolve in a minimal amount of methanol or ethanol to ensure flow.[2][3]

• Container Selection:

  • Use a High-Density Polyethylene (HDPE) or glass container.[1][2]

  • Labeling: Affix a hazardous waste label immediately.[2] Write: "Hazardous Waste - Alkaline Organic. Contains: Amino-phenyl-pentanol."[1][2][3]

• Disposal Path:

  • Hand over to EHS for Fuel Blending/Incineration .[2]

  • Why? High BTU value makes this excellent for waste-to-energy incineration, provided nitrogen content is monitored for NOx emissions.[1][2][3]

Scenario B: Pilot/Process Scale (> 1 L/kg)

Best for: Reaction mother liquors, contaminated batches.[1][2][3]

• Neutralization (Optional but Recommended):

  • If your facility does not have a dedicated "Basic Organic" stream, you may need to neutralize to pH 7–9 before disposal.[2][3]

  • Procedure: Chill the amine solution in an ice bath.[2] Slowly add 1M Citric Acid or dilute HCl while stirring. Monitor temperature; do not exceed 30°C.

• Packaging:

  • Use UN-rated steel or poly drums (UN 1A1 or 1H1).[2]

  • Ensure the drum is grounded during transfer to prevent static discharge (flash point caution).

• Manifesting:

  • Primary Code: D002 (Corrosive).

  • Secondary Code: D001 (Ignitable) if solvent is present.[2]

  • Disposal Method: Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[2][3]

Emergency Spill Response

In the event of a spill, speed is critical to prevent mucosal injury from vapors.[2][3]

Spill Response Workflow:

• Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[2]

• Ventilate: Maximize hood sash height (if in hood) or open lab ventilation.

• PPE Up: Wear vapor respirator if outside a hood.[2]

• Neutralize:

  • Do NOT use paper towels directly (fire risk).[2]

  • Apply a dry acid neutralizer (e.g., Citric Acid powder or commercially available "Base Neutralizer").[2][3]

  • Wait for the color change (if indicator present) or cessation of fizzing.[2]

• Collect:

  • Sweep up the resulting sludge/solid with a plastic dustpan.[2]

  • Place in a sealed bag/container labeled "Spill Debris - Corrosive".[1][2]

• Clean: Wash surface with soap and water.[2][4][5]

References

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed and Characteristic Wastes (RCRA)."[2] EPA.gov. [Link][1][2][3]

• Occupational Safety and Health Administration (OSHA). "Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910.1000)." OSHA.gov. [Link][1][2][3]

• National Institutes of Health (NIH) - PubChem. "Compound Summary: Amino Alcohols (General Safety Data)."[2] PubChem. [Link][1][2][3]

• American Chemical Society (ACS). "Identifying and Evaluating Hazards in Research Laboratories."[2] ACS.org. [Link][1][2][3]

Sources

• 1. List of Acutely Hazardous Wastes – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. wku.edu [wku.edu]
• 3. pasteur.epa.gov [pasteur.epa.gov]
• 4. echemi.com [echemi.com]
• 5. cleanchemlab.com [cleanchemlab.com]

Personal protective equipment for handling (1R,3R)-1-Amino-1-phenyl-3-pentanol

As a Senior Application Scientist, I understand that the transition from theoretical chemistry to benchtop execution requires more than just a list of safety rules—it requires a deep understanding of the chemical mechanisms that drive those rules.

Handling (1R,3R)-1-Amino-1-phenyl-3-pentanol (CAS: 1263078-11-0)[1], a highly valuable chiral building block in drug development, presents specific occupational hazards. Because it is a chiral amino alcohol, it shares the aggressive hazard profile of both primary amines and lipophilic benzyl compounds.

This guide provides a self-validating, mechanistic approach to Personal Protective Equipment (PPE), operational handling, and disposal, ensuring your laboratory maintains the highest standards of scientific integrity and personnel safety.

Mechanistic Hazard Assessment: The "Why" Behind the PPE

To design a fail-safe operational protocol, we must first understand the molecular behavior of (1R,3R)-1-Amino-1-phenyl-3-pentanol:

• The Amine Moiety (Corrosivity): The lone pair of electrons on the primary nitrogen atom makes this molecule highly basic and nucleophilic. Upon contact with biological moisture (sweat, tears), it rapidly generates hydroxide ions, leading to liquefaction necrosis of tissues (GHS Hazard H314: Causes severe skin burns and eye damage)[2].

• The Phenyl & Pentanol Backbone (Lipophilicity): The aromatic ring and aliphatic chain significantly increase the molecule's partition coefficient (LogP). This lipophilicity allows the compound to bypass the skin's aqueous barrier rapidly, meaning dermal exposure is not just a localized burn risk, but a vector for systemic toxicity[3].

• Aerosolization Risk: Even if handled as a viscous liquid or crystalline solid, the physical acts of spatulation, weighing, or dissolution can generate microscopic, corrosive aerosols that severely damage the respiratory tract[4].

Mandatory PPE Matrix

Based on the physicochemical properties of phenylalkylamines and amino alcohols, the following PPE is non-negotiable.

Protection Zone	Required Equipment	Mechanistic Rationale
Ocular/Facial	Indirect-vented chemical goggles + Full face shield	The basic amine causes rapid saponification of corneal lipids. A face shield prevents catastrophic splash injuries from reaching the mucous membranes[2].
Dermal (Hands)	Double-layered Nitrile gloves (≥0.11 mm thickness)	The lipophilic phenyl group acts as a penetrant. Nitrile provides a superior chemical barrier against organic amines compared to latex, which is highly permeable to them.
Dermal (Body)	Flame-resistant (FR) lab coat, chemical-resistant apron	Mitigates systemic absorption through the skin. The apron provides an impermeable barrier against concentrated spills.
Respiratory	Certified Chemical Fume Hood (or NIOSH N95/P100 respirator if outside hood)	Prevents inhalation of corrosive dust or vapors. Amino alcohols can cause severe asthma-like symptoms and respiratory tract burns[5].

Step-by-Step Operational Workflow

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Environmental Validation

• Action: Turn on the chemical fume hood and check the digital airflow monitor.

• Validation: The monitor must read between 80–120 feet per minute (fpm) . Self-Test: Tape a small piece of tissue to the bottom of the sash; it must pull steadily inward. If it flutters outward or remains still, the containment has failed. Do not open the chemical container.

Step 2: Pre-Weighing Preparation

• Action: Don all PPE listed in the matrix. Use anti-static spatulas and weigh boats to prevent the compound from aerosolizing due to static repulsion.

• Validation: Inspect gloves for micro-tears by trapping air inside and squeezing. If no air escapes, the barrier is intact.

Step 3: Dispensing and Reaction Setup

• Action: Open the container of (1R,3R)-1-Amino-1-phenyl-3-pentanol only inside the validated fume hood. Transfer the required mass slowly. Keep the sash pulled down as low as possible (below your breathing zone) to utilize the glass as a physical blast/splash shield.

• Validation: Once dispensed, immediately cap the primary container and seal it with Parafilm to prevent atmospheric carbon dioxide from reacting with the amine to form carbonate salts[6].

Step 4: Decontamination

• Action: Wipe down all spatulas, balances, and hood surfaces with a weak acidic solution (e.g., 1% acetic acid or citric acid) to neutralize residual amine, followed by a distilled water wipe.

• Validation: Swab the area with pH paper. A neutral reading (pH 6-7) validates that the corrosive amine has been successfully neutralized.

Spill Response & Waste Disposal Plan

Amino alcohols are highly toxic to aquatic life and cannot be flushed down standard laboratory drains[5].

Immediate Spill Response:

• Isolate: Evacuate personnel from the immediate vicinity.

• Neutralize: Do not use water directly, as it may spread the corrosive agent. Cover the spill with an inert, absorbent material (e.g., vermiculite or sand) mixed with a solid weak acid (like sodium bisulfate) to safely neutralize the basicity[6].

• Collect: Sweep the neutralized aggregate using a plastic dustpan and place it into a high-density polyethylene (HDPE) hazardous waste container.

Logistical Disposal Plan:

• Segregation: Store waste containing (1R,3R)-1-Amino-1-phenyl-3-pentanol strictly in Corrosive (Basic) Waste streams.

• Incompatibility: Never mix amine waste with strong oxidizers, halogenated hydrocarbons, or nitrites, as this can generate extreme heat or form highly carcinogenic nitrosamines[4].

• Labeling: Clearly label the waste container with the chemical name, CAS number (1263078-11-0), and the hazard pictograms for "Corrosive" and "Harmful/Irritant".

Visual Workflow

Safe handling and disposal workflow for corrosive chiral amino alcohols.

References

• Title: Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]pyrrolidine-1-carboxylate - cas号查询 (Contains CAS data for (1R,3R)-1-Amino-1-phenyl-3-pentanol) Source: ChemSrc URL: [Link]

• Title: AMINO ALCOHOL 2A SAFETY DATA SHEET Source: Nippon Nyukazai Co., Ltd. URL: [Link]

• Title: AMINO ALCOHOL EA SAFETY DATA SHEET Source: Nippon Nyukazai Co., Ltd. URL: [Link]

• Title: SDS GAS/SPEC CS-Plus Solvent (Amino Alcohol Hazards) Source: INEOS Oxide / ECMC URL: [Link]

• Title: CORRGUARD EXT Safety Data Sheet Source: Angus Chemical Company / MSDS Digital URL: [Link]

Sources

• 1. 2377031-94-0_CAS号:2377031-94-0_Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]pyrrolidine-1-carboxylate - 化源网 [chemsrc.com]
• 2. nipponnyukazai.co.jp [nipponnyukazai.co.jp]
• 3. (R)-(+)-1-Phenylpropylamine, ChiPros 99+%, ee 98% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 4. ecmc.state.co.us [ecmc.state.co.us]
• 5. nipponnyukazai.co.jp [nipponnyukazai.co.jp]
• 6. msdsdigital.com [msdsdigital.com]